Benzyl 2,3,4,6-tetra-O-acetyl-b-D-glucopyranoside

Core Science & Biosynthesis

Solvation Dynamics and Practical Handling of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside in Dichloromethane and Methanol

Executive Summary

Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (CAS: 10343-13-2) is a fundamental building block in synthetic glycobiology, serving as a versatile intermediate for the synthesis of complex oligosaccharides and glycoconjugates. In its native state, D-glucose is highly polar and water-soluble. However, the introduction of a hydrophobic benzyl aglycone and four acetyl protecting groups fundamentally inverts this physicochemical profile, rendering the molecule highly lipophilic[1].

For researchers and drug development professionals, mastering the solvation dynamics of this compound in organic solvents—specifically Dichloromethane (DCM) and Methanol (MeOH)—is critical for optimizing extraction, purification, and downstream deprotection workflows. This guide provides an authoritative, mechanistic analysis of its solubility behavior, backed by self-validating experimental protocols.

Physicochemical Profiling & Solvation Thermodynamics

Understanding the solubility of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside requires analyzing the interplay between its functional groups and the dielectric properties of the solvent. The molecule has a molecular weight of 438.4 g/mol [2] and presents as a white to off-white crystalline solid[1],[3].

Dichloromethane (DCM): The Premier Solvating Agent

DCM is a polar aprotic-like, halogenated solvent with a low dielectric constant ( ϵ=9.1 ). The four acetyl groups on the pyranose ring are rich in carbonyl oxygens, which act as hydrogen-bond acceptors and participate in strong dipole-dipole interactions. Because DCM is highly polarizable, it perfectly accommodates the bulky, hydrophobic benzyl group and the acetylated core.

Expert Insight: While some automated chemical databases classify this compound as only "slightly soluble" in chlorinated solvents[3], practical bench experience and structural logic dictate otherwise. The compound exhibits excellent, near-instantaneous solubility in DCM[1]. This makes DCM the undisputed solvent of choice for liquid-liquid extractions and primary reaction media during glycosylation.

Methanol (MeOH): The Selective Antisolvent

Methanol is a polar protic solvent ( ϵ=33.0 ). While it can solvate the compound via hydrogen bonding with the ester carbonyls, its strong internal hydrogen-bonding network actively competes with solute-solvent interactions. The lipophilic benzyl group resists solvation in cold protic media. Consequently, the compound is only sparingly soluble in cold methanol but highly soluble at reflux temperatures[3]. This steep temperature-dependent solubility curve makes methanol the ideal solvent for recrystallization.

Comparative Solvation Matrix

To facilitate rapid decision-making in the laboratory, the quantitative and qualitative solvation parameters of the compound are summarized below.

Property	Dichloromethane (DCM)	Methanol (MeOH)
Solvent Classification	Polar Aprotic (Halogenated)	Polar Protic
Dielectric Constant ( ϵ )	9.1	33.0
Practical Solubility Level	Excellent (>100 mg/mL at 20°C)	Moderate / Temperature Dependent
Primary Solvation Mechanism	Dipole-Dipole & Van der Waals	Hydrogen bonding (competes with lipophilicity)
Phase Behavior in Water	Immiscible (Forms bottom organic layer)	Miscible (Not suitable for aqueous extraction)
Primary Laboratory Application	Reaction solvent, Liquid-Liquid Extraction	Recrystallization, Zemplén Deacetylation

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. Each step includes observable causality to ensure the integrity of the workflow.

Protocol A: High-Efficiency Dissolution and Extraction in DCM

Causality: DCM is selected for extraction because its density (1.33 g/cm³) is greater than water. This ensures the product-rich organic phase is the bottom layer, streamlining separation without the need to repeatedly transfer the aqueous phase.

• Dissolution: Transfer the crude Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside reaction mixture into a separatory funnel.

• Solvent Addition: Add 5–10 volumes (v/w) of anhydrous DCM. Agitate gently. Validation: The solid will dissolve rapidly, yielding a clear, homogeneous organic phase.

• Aqueous Washing: Wash the organic layer with saturated aqueous NaHCO3​ to neutralize any acidic byproducts, followed by brine to remove residual water.

• Phase Separation: Collect the lower DCM layer. The highly lipophilic protected sugar remains strictly in the DCM phase, leaving polar impurities in the upper aqueous layer.

Protocol B: Purification via Methanol Recrystallization

Causality: By exchanging DCM for Methanol, we leverage the temperature-dependent solubility of the peracetylated glucoside to force selective crystallization, rejecting structurally dissimilar impurities into the mother liquor.

• Solvent Exchange: Concentrate the purified DCM extract in vacuo using a rotary evaporator until a thick, crude syrup is obtained.

• Heating: Add 10–15 volumes of absolute Methanol to the syrup. Heat the suspension to reflux (~65°C) using a water bath. Validation: The thermal energy overcomes lipophilic resistance, resulting in a completely clear solution.

• Controlled Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature to promote the formation of a stable crystalline lattice.

• Crystallization: Transfer the flask to an ice bath (0–4°C) for 2 hours. Validation: A dense crop of white, needle-like crystals will precipitate[3].

• Recovery: Isolate the pure compound via vacuum filtration and wash the filter cake with a minimal amount of ice-cold methanol to prevent redissolving the product.

Protocol C: Solvent Preparation for Zemplén Deacetylation

Causality: To cleave the acetyl groups and yield the water-soluble benzyl β-D-glucopyranoside, the reaction requires catalytic sodium methoxide in methanol. Because the starting material is poorly soluble in cold methanol, a co-solvent strategy is utilized.

• Suspension: Suspend the purified crystalline solid in absolute Methanol (10 mL/g).

• Co-Solvation: Add DCM dropwise (up to 20% of total volume) while stirring until the suspension becomes a clear solution at room temperature.

• Reaction Initiation: Add a catalytic amount of 0.5 M Sodium Methoxide (NaOMe) in methanol. Validation: As the acetyl groups are cleaved, the resulting deprotected compound becomes natively soluble in methanol, ensuring the reaction mixture remains clear and homogeneous throughout the process.

Mechanistic Workflow Visualization

The following diagram maps the logical progression of solvent exchange, demonstrating how the distinct properties of DCM and Methanol are sequentially leveraged to achieve high purity.

Workflow for purification of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside via DCM/MeOH exchange.

References

• Title: Benzyl 2,3,4,6-Tetra-O-acetyl-beta-D-Glucopyranoside (CID 2728829) Source: PubChem (National Center for Biotechnology Information) URL: [Link]

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. Benzyl 2,3,4,6-Tetra-O-acetyl-beta-D-Glucopyranoside | C21H26O10 | CID 2728829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. BENZYL 2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSIDE | 10343-13-2 [chemicalbook.com]

In-Depth Technical Guide: Structural Characterization and NMR Analysis of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

Executive Summary

In the realm of synthetic carbohydrate chemistry, Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (CAS: 10343-13-2) serves as a fundamental building block. The strategic orthogonal protection—utilizing a robust benzyl ether at the anomeric position and base-labile acetate esters on the secondary and primary hydroxyls—enables highly regioselective downstream modifications[1]. For drug development professionals and synthetic chemists, the rigorous structural validation of this intermediate is non-negotiable. This whitepaper provides a comprehensive, causality-driven guide to the synthesis, stereochemical control mechanisms, and exact 1 H and 13 C Nuclear Magnetic Resonance (NMR) assignments required to validate the integrity of this molecule.

Mechanistic Insights: Stereocontrol via Neighboring Group Participation

The synthesis of β-O-glycosides is classically governed by Neighboring Group Participation (NGP) . When a glycosyl donor (such as acetobromo-α-D-glucose) is activated, the departure of the anomeric leaving group generates an oxocarbenium ion.

Instead of a non-selective attack by the benzyl alcohol nucleophile, the acetate group at the C-2 position provides anchimeric assistance. The carbonyl oxygen of the C-2 acetate attacks the anomeric center intramolecularly, forming a stable bicyclic acyloxonium ion intermediate . This intermediate effectively blocks the α-face (bottom face) of the pyranose ring. Consequently, the incoming benzyl alcohol is sterically forced to attack exclusively from the β-face (top face), yielding the 1,2-trans (β) glycoside.

Fig 1: Neighboring Group Participation pathway ensuring 1,2-trans-β-glycosidic bond formation.

Experimental Protocol: Synthesis and Sample Preparation

To achieve reproducible NMR data, the compound must be synthesized and purified with high fidelity. The following self-validating protocol utilizes a modified Koenigs-Knorr glycosylation, a standard in carbohydrate chemistry[2].

Synthesis Methodology

• Activation: Dissolve acetobromo-α-D-glucose (1.0 eq) and commercially available benzyl alcohol (1.5 eq) in anhydrous dichloromethane (CH 2​ Cl 2​ ) under an inert argon atmosphere.

• Promotion: Add Silver Carbonate (Ag 2​ CO 3​ , 2.0 eq) and a catalytic amount of iodine (I 2​ ) or silver triflate (AgOTf) to the mixture. The silver salts act as a halophilic promoter, precipitating silver bromide and driving the formation of the oxocarbenium ion.

• Reaction: Stir the suspension over activated 4 Å molecular sieves at room temperature in the dark for 4–16 hours. The molecular sieves are critical to scavenge any trace water, preventing the formation of the hemiacetal byproduct.

• Work-up: Filter the reaction mixture through a Celite® pad to remove silver salts. Wash the filtrate with saturated aqueous NaHCO 3​ and brine, dry over anhydrous MgSO 4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside as a white crystalline solid.

NMR Sample Preparation

• Solvent: Chloroform-d (CDCl 3​ , 99.8% D). The lack of exchangeable protons in the molecule makes CDCl 3​ the ideal, cost-effective solvent.

• Internal Standard: Tetramethylsilane (TMS) at 0.00 ppm.

• Concentration: 15–20 mg of the purified compound in 0.6 mL of CDCl 3​ for 1 H NMR; 40–50 mg for 13 C NMR to ensure an optimal signal-to-noise ratio for quaternary carbons.

NMR Data Presentation and Causality Analysis

The structural validation of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside relies on distinct spectral markers. The data below is recorded at 300 MHz for 1 H and 75 MHz for 13 C in CDCl 3​ [2].

1 H NMR Chemical Shifts

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity & Coupling Constants ( J in Hz)	Integration
Acetate CH 3​	1.98, 1.98, 2.00, 2.09	s (Singlets)	12H (3H each)
H-5	3.63 – 3.69	m (Multiplet)	1H
H-6a	4.15	dd, J6a,6b​ = 12.2, J5,6a​ = 2.4	1H
H-6b	4.26	dd, J6a,6b​ = 12.3, J5,6b​ = 4.7	1H
H-1 (Anomeric)	4.54	d, J1,2​ = 7.8	1H
Benzyl CH 2​	4.61, 4.88	ABq, JAB​ = 12.3	2H
H-2, H-3, H-4	5.02 – 5.19	m (Overlapping multiplets)	3H
Aromatic Protons	7.25 – 7.36	m (Multiplet)	5H

Diagnostic Causality:

• The Anomeric Doublet (4.54 ppm): The coupling constant of J = 7.8 Hz is the definitive proof of the β-configuration. According to the Karplus equation, a coupling constant of ~8 Hz corresponds to a dihedral angle of approximately 180°, which only occurs when H-1 and H-2 are in an axial-axial relationship.

• Deshielding of H-2, H-3, H-4 (5.02–5.19 ppm): The electron-withdrawing nature of the adjacent acetate ester groups strongly deshields these ring protons, shifting them significantly downfield compared to an unprotected sugar (which typically resonates around 3.2–3.8 ppm).

• Diastereotopic Benzyl Protons (4.61 & 4.88 ppm): The CH 2​ protons of the benzyl group are adjacent to the chiral sugar ring, making them diastereotopic. They couple with each other, producing a characteristic AB quartet ( J ~ 12.3 Hz).

13 C NMR Chemical Shifts

Carbon Assignment	Chemical Shift (δ, ppm)	Carbon Type
Acetate CH 3​	20.4, 20.4, 20.5	Primary (CH 3​ )
C-6	61.8	Secondary (CH 2​ )
C-4	68.4	Tertiary (CH)
Benzyl CH 2​	70.6	Secondary (CH 2​ )
C-2, C-3, C-5	71.2, 71.7, 72.7	Tertiary (CH)
C-1 (Anomeric)	99.2	Tertiary (CH)
Aromatic (CH)	127.6, 127.8, 128.3	Tertiary (CH)
Aromatic (C-ipso)	136.6	Quaternary (C)
Acetate C=O	169.0, 169.2, 170.0, 170.4	Quaternary (C=O)

Diagnostic Causality:

• Anomeric Carbon (99.2 ppm): The C-1 carbon is bonded to two highly electronegative oxygen atoms (the ring oxygen and the glycosidic oxygen), pushing its resonance to the ~100 ppm region, which is highly diagnostic for O-glycosides.

• Carbonyl Region (169.0–170.4 ppm): The presence of four distinct carbonyl peaks confirms that the molecule is fully peracetylated at the available secondary and primary positions.

Analytical Workflow Validation

To ensure rigorous scientific integrity, the analytical workflow must be treated as a self-validating loop. If the anomeric coupling constant deviates from ~8 Hz (e.g., if it is ~3-4 Hz), the synthesis has failed to control stereochemistry, indicating an α-anomer impurity.

Fig 2: Decision-tree workflow for the structural validation of the synthesized glycoside.

References

• PubChem Database. Benzyl 2,3,4,6-Tetra-O-acetyl-beta-D-Glucopyranoside. National Center for Biotechnology Information. Available at:[Link][1]

• The Royal Society of Chemistry. First and Biomimetic Total Synthesis of a Member of the C-Glucosidic Subclass of Ellagitannins, 5-O-Desgalloylepipunicacortein A (Supplementary Information). Available at:[Link][2]

Sources

• 1. Benzyl 2,3,4,6-Tetra-O-acetyl-beta-D-Glucopyranoside | C21H26O10 | CID 2728829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]

Mechanistic Paradigms in Carbohydrate Chemistry: Synthesis and Strategic Utility of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

Executive Summary

In the realm of synthetic glycobiology, Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (CAS 10343-13-2) serves as a quintessential model compound[1][2]. It is not merely an end-product; it represents a critical intersection of stereoselective synthesis and strategic protecting-group manipulation. This whitepaper provides an in-depth mechanistic analysis of its formation via the [3], exploring the causality of Neighboring Group Participation (NGP). Furthermore, it details the compound's highly valued role as a stable precursor for generating hyper-reactive[4], which are essential for the construction of complex, multi-antennary oligosaccharides.

Mechanistic Basis of Formation: The Koenigs-Knorr Reaction

The synthesis of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside is a textbook demonstration of the Koenigs-Knorr glycosylation methodology, first established in 1901[3][5]. The reaction utilizes 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide (acetobromoglucose) as the glycosyl donor and benzyl alcohol as the glycosyl acceptor.

Causality of Stereoselectivity: Neighboring Group Participation (NGP)

The defining feature of this reaction is its absolute 1,2-trans (β) stereoselectivity[3][6]. This is not dictated by the thermodynamic stability of the product, but rather by the kinetic control exerted by the C-2 acetate group through a process known as Neighboring Group Participation (NGP) .

• Halogen Abstraction: A halophilic heavy metal promoter (typically Ag2​CO3​ or AgOTf ) coordinates with the anomeric bromide, precipitating AgBr and generating a highly electrophilic, transient oxocarbenium ion[3].

• Acetoxonium Ion Formation: Before the external nucleophile (benzyl alcohol) can attack, the carbonyl oxygen of the adjacent C-2 acetate group intramolecularly attacks the anomeric center. This forms a highly stable, bicyclic acetoxonium (dioxolanium) ion [3][6].

• Steric Shielding: The bicyclic intermediate physically occupies and blocks the α-face of the pyranose ring.

• Nucleophilic Attack: The benzyl alcohol is forced to approach from the unhindered β-face, resulting exclusively in the β-D-glucopyranoside[3].

Figure 1: Neighboring Group Participation (NGP) mechanism ensuring strict β-stereoselectivity.

Strategic Utility as a Glycosylation Precursor

In carbohydrate synthesis, glycosyl donors are often classified as "armed" (ether-protected, highly reactive) or "disarmed" (ester-protected, less reactive)[7]. Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside is a heavily disarmed molecule. The anomeric benzyl ether is exceptionally stable under acidic, basic, and mild oxidative conditions, making it an ideal temporary placeholder during the synthesis of complex glycan building blocks[8][9].

The Pathway to Schmidt Donors

To utilize the glucose moiety in downstream oligosaccharide synthesis, the stable benzyl group must be converted into a highly reactive leaving group. This is achieved via a two-stage workflow terminating in a Schmidt Glycosylation Donor [4][10].

• Selective Hydrogenolysis: The benzyl group is cleaved using palladium on carbon ( Pd/C ) under a hydrogen atmosphere. This selectively yields the unprotected hemiacetal (2,3,4,6-tetra-O-acetyl-D-glucopyranose) without hydrolyzing the C-2 to C-6 acetate esters[8].

• Trichloroacetimidate Formation: The hemiacetal is reacted with trichloroacetonitrile ( CCl3​CN ) in the presence of a catalytic base (like DBU). This yields an O-glycosyl trichloroacetimidate, a highly potent donor that can be activated by mild Lewis acids (e.g., TMSOTf) to glycosylate sterically hindered acceptors[10][11][12].

Figure 2: Workflow converting the stable benzyl glycoside into a reactive Schmidt donor.

Advanced Application: Latent-Active Glycosylation

While unsubstituted benzyl glycosides require deprotection to become active donors, recent literature highlights the use of substituted benzyl glycosides (e.g., ortho-alkynylbenzyl or 2-(2-propylsulfinyl)benzyl glycosides) as "latent-active" donors[13]. These derivatives remain stable during standard manipulations but can be remotely activated by specific catalytic triggers (like TMSOTf or gold complexes), bypassing the hemiacetal intermediate entirely[13].

Quantitative Data: Reaction Parameters & Stereoselectivity

The following table summarizes the standard reaction parameters, expected yields, and stereochemical outcomes for the synthesis and downstream utilization of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside.

Reaction Phase	Precursor	Reagents / Catalyst	Primary Product	Yield (%)	Stereoselectivity (α:β)
Koenigs-Knorr Synthesis	Acetobromoglucose + Benzyl Alcohol	Ag2​CO3​ , I2​ , CH2​Cl2​ , 4Å MS	Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside	82 - 85%	<1 : 99 (Exclusive β)
Debenzylation	Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside	H2​ (1 atm), 10% Pd/C , EtOAc/MeOH	2,3,4,6-tetra-O-acetyl-D-glucopyranose (Hemiacetal)	>95%	Mixed (Mutarotation)
Schmidt Donor Formation	2,3,4,6-tetra-O-acetyl-D-glucopyranose	CCl3​CN , DBU (cat.), CH2​Cl2​ , 0 °C	O-Glycosyl Trichloroacetimidate	86 - 92%	>90 : 10 (Kinetic α-product)

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols detail the causality behind each experimental manipulation.

Protocol A: Stereoselective Synthesis via Koenigs-Knorr

• Preparation & Desiccation: Dissolve acetobromoglucose (1.0 eq) and benzyl alcohol (1.2 eq) in strictly anhydrous CH2​Cl2​ . Add freshly activated 4Å molecular sieves.

  • Causality: Adventitious water is a highly competitive nucleophile. If present, it will attack the oxocarbenium ion, prematurely hydrolyzing the bromide to a hemiacetal and terminating the reaction[5].

• Promoter Addition: Add Ag2​CO3​ (1.5 eq) and a catalytic amount of I2​ .

  • Causality: Ag2​CO3​ acts as a halophilic promoter, precipitating insoluble AgBr to thermodynamically drive the formation of the acetoxonium intermediate[3]. I2​ acts as a co-promoter to activate disarmed donors.

• Reaction Execution: Stir the suspension vigorously at room temperature in total darkness for 12-16 hours.

  • Causality: Silver salts are highly photosensitive; exposure to light causes rapid degradation into metallic silver, killing catalytic efficiency.

• Workup: Filter the mixture through a pad of Celite to remove the hazardous silver salts. Wash the organic filtrate with saturated aqueous NaHCO3​ .

  • Causality: Neutralization is critical to remove trace hydrobromic acid ( HBr ) generated during the reaction, which could otherwise cleave the newly formed glycosidic bond.

Protocol B: Conversion to a Schmidt Trichloroacetimidate Donor

• Hydrogenolysis (Debenzylation): Dissolve the purified Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside in a 1:1 mixture of EtOAc and MeOH. Add 10% Pd/C (0.1 eq by weight) and stir under a hydrogen atmosphere (1 atm) for 4 hours.

  • Causality: EtOAc is required to fully solubilize the lipophilic per-acetylated sugar, while MeOH accelerates the kinetics of hydrogenolysis at the palladium surface[8].

• Imidate Formation: Filter the catalyst, concentrate the hemiacetal, and redissolve in anhydrous CH2​Cl2​ . Cool to 0 °C. Add trichloroacetonitrile (10.0 eq) followed dropwise by DBU (0.1 eq).

  • Causality: DBU deprotonates the anomeric hydroxyl, which subsequently attacks the electron-deficient nitrile carbon of CCl3​CN . Maintaining the reaction at 0 °C ensures kinetic control , favoring the formation of the thermodynamically less stable but highly reactive α-trichloroacetimidate[10][11].

References

• Koenigs–Knorr reaction - Wikipedia. URL:[Link]

• Glycosyl donor - Wikipedia. URL:[Link]

• Chemical Glycosylations in Water and Aqueous Media - ACS Chemical Reviews. URL:[Link]

• 2-(Hydroxycarbonyl)benzyl Glycosides: A Novel Type of Glycosyl Donors - Journal of the American Chemical Society. URL:[Link]

• O-Glycosyl Trichloroacetimidates Bearing Fmoc as Temporary Hydroxy Protecting Group - Organic Letters. URL:[Link]

• Glycosylation via remote activation of anomeric leaving groups - Organic Chemistry Frontiers. URL:[Link]

Sources

• 1. CAS 10343-13-2: BENZYL 2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCO… [cymitquimica.com]
• 2. BENZYL 2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSIDE | 10343-13-2 [chemicalbook.com]
• 3. Koenigs–Knorr reaction - Wikipedia [en.wikipedia.org]
• 4. Glycosidation - Critical Process of Carbohydrate Chemistry [bldpharm.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Koenigs-Knorr_reaction [chemeurope.com]
• 7. Glycosyl donor - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. BJOC - A selective and mild glycosylation method of natural phenolic alcohols [beilstein-journals.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Frontiers | Progress in the total synthesis of resin glycosides [frontiersin.org]
• 13. Glycosylation via remote activation of anomeric leaving groups: development of 2-(2-propylsulfinyl)benzyl glycosides as novel glycosyl donors - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Physicochemical Profiling and Synthetic Applications of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

Executive Summary

In the fields of glycobiology and pharmaceutical development, the precision of carbohydrate synthesis relies heavily on robust, orthogonally protected building blocks. Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (CAS: 10343-13-2) serves as a critical intermediate in the assembly of complex oligosaccharides and glycoconjugate drug candidates. This technical whitepaper dissects the physicochemical properties—specifically the divergence between molecular weight and exact mass—and provides a self-validating protocol for its application in synthetic workflows.

Quantitative Physicochemical Framework

Understanding the distinction between standard molecular weight (MW) and exact monoisotopic mass is paramount for researchers transitioning from bulk synthesis to high-resolution analytical validation. The molecular weight is calculated using standard atomic weights (reflecting natural isotopic distribution) and is utilized for stoichiometric scaling. Conversely, the exact mass is calculated using the mass of the most abundant isotopes (e.g., ^12C, ^1H, ^16O) and is the definitive metric for [1].

Table 1: Core Physicochemical Properties

Property	Value	Clinical / Analytical Significance
Compound Name	Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside	Standard IUPAC nomenclature
CAS Registry Number	10343-13-2	Unique identifier for procurement and safety tracking[2]
Molecular Formula	C21H26O10	Dictates isotopic distribution and functional group capacity[1]
Molecular Weight (MW)	438.43 g/mol	Essential for molarity and stoichiometric calculations in bulk synthesis[3]
Exact Mass (Monoisotopic)	438.152597 Da	Critical target for HRMS and structural confirmation[1]
XLogP3	2.1	Indicates moderate lipophilicity, driven by the acetyl groups[1]

Structural Mechanistics & Reactivity

The structural architecture of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside is engineered for controlled reactivity in [3].

• The O-Acetyl Groups (C2, C3, C4, C6): These four ester groups serve a dual purpose. First, they , rendering the typically hydrophilic sugar core highly soluble in organic solvents like chloroform and dichloromethane[2]. Second, they act as protecting groups that prevent unwanted side reactions during the manipulation of the anomeric center.

• The Anomeric Benzyl Ether (C1): The benzyl group provides robust protection at the reducing end of the sugar. Unlike acetyl esters, the benzyl ether is highly stable to basic conditions. This differential stability establishes an orthogonal protection strategy , allowing chemists to selectively strip away the acetyl groups while leaving the anomeric position securely masked.

Self-Validating Experimental Protocol: Orthogonal Deprotection

To utilize this compound as a glycosyl acceptor, the acetyl groups must be removed to expose the free hydroxyls. The following protocol utilizes Zemplén Deacetylation , chosen specifically for its mild, base-catalyzed transesterification mechanism that preserves the benzyl ether[4].

Causality & Design

We utilize sodium methoxide (NaOMe) in anhydrous methanol. The anhydrous environment is a strict requirement; the presence of water would lead to saponification (generating sodium acetate salts that complicate purification), whereas anhydrous transesterification cleanly generates volatile methyl acetate as a byproduct.

Step-by-Step Methodology

• Preparation: Dissolve 1.0 equivalent of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (MW: 438.43 g/mol ) in anhydrous methanol to achieve a 0.1 M concentration.

• Catalysis: Introduce a catalytic amount of 0.5 M NaOMe in methanol (0.1 eq). The catalytic base drives the equilibrium toward deprotection without degrading the sugar ring.

• Self-Validating Monitoring: Stir the reaction at room temperature for 2–4 hours. Monitor the progression via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (1:1) eluent.

  • Validation Mechanism: The highly lipophilic starting material (Rf ~0.6) will completely disappear, replaced by a baseline spot (Rf ~0.0). This drastic shift in polarity is a self-validating indicator that all four acetyl groups have been successfully cleaved.

• Quenching: Neutralize the reaction mixture by adding Amberlite IR-120 (H+ form) acidic resin until the solution reaches pH 7. Causality: Solid-supported acid prevents the introduction of aqueous salts, streamlining the isolation process.

• Isolation: Filter off the resin and concentrate the filtrate in vacuo to yield pure Benzyl β-D-glucopyranoside.

Reaction workflow from protected glucoside to complex glycoconjugate.

Analytical Validation Workflows (HRMS)

To definitively confirm the identity of the starting material and the success of the deprotection protocol, High-Resolution Mass Spectrometry (HRMS) is employed. The exact mass is the fundamental metric used in this validation loop.

When analyzing Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside via Electrospray Ionization (ESI) in positive mode, the molecule typically coordinates with a sodium ion (Na+, Exact Mass: 22.989769 Da).

• Theoretical Calculation:

  • Neutral Exact Mass: 438.152597 Da[1]

  • Sodium Adduct [M+Na]+ = 438.152597 + 22.989769 = 461.1424 Da

• Validation Threshold: The observed mass in the spectrometer must match the theoretical exact mass within a mass error of < 5 parts per million (ppm). This acts as a closed-loop validation system, ensuring no structural isomers or degradation products are present.

High-resolution mass spectrometry (HRMS) validation workflow.

References

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 2728829, Benzyl 2,3,4,6-Tetra-O-acetyl-beta-D-Glucopyranoside. Retrieved from:[Link]

• [3] MolBest. 6-(Benzyloxy)Tetrahydro-2H-Pyran-3,4,5-Triyl Triacetate (CAS 10343-13-2) Applications and Synthesis. Retrieved from:[Link]

Sources

• 1. Benzyl 2,3,4,6-Tetra-O-acetyl-beta-D-Glucopyranoside | C21H26O10 | CID 2728829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 10343-13-2: BENZYL 2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCO… [cymitquimica.com]
• 3. CAS:10343-13-2 | (2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(Benzyloxy)Tetrahydro-2H-Pyran-3,4,5-Triyl Triacetate | Price, SDS & COA | MolBest [molbest.com]
• 4. CAS 10343-13-2: BENZYL 2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCO… [cymitquimica.com]

The Role of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside in Carbohydrate Chemistry and Synthesis: A Technical Guide

Executive Summary

In the intricate field of carbohydrate chemistry, the precise manipulation of protecting groups is the cornerstone of successful oligosaccharide and glycoconjugate synthesis. Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (CAS 10343-13-2) serves as a highly versatile, orthogonally protected building block[1]. By pairing a stable anomeric benzyl ether with labile ring acetate esters, this compound allows chemists to selectively unmask specific hydroxyl groups, enabling the controlled assembly of complex glycans and targeted drug delivery systems[2],[3].

Chemical Identity & Structural Logic

The structural design of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside is a masterclass in protective group orthogonality. The molecule features a β-O-benzyl group at the anomeric center (C1) and four O-acetyl groups at positions C2, C3, C4, and C6[1].

• The Benzyl Group (Anomeric Protection): The benzyl ether at C1 is highly stable under both acidic and basic conditions. Its primary mechanistic advantage is that it can be cleanly removed via catalytic hydrogenolysis under neutral conditions, exposing the anomeric hydroxyl without disturbing the ester groups[1].

• The Acetyl Groups (Ring Protection): The acetyl groups serve a dual purpose. First, they enhance the molecule's lipophilicity, making it highly soluble in standard organic solvents (e.g., dichloromethane, chloroform)[1]. Second, the C2-acetate is critical for Neighboring Group Participation (NGP) , a mechanistic feature that ensures stereoselective formation of 1,2-trans (β) glycosidic linkages during subsequent glycosylation events[4].

Table 1: Physicochemical & Structural Parameters

Parameter	Value
Chemical Name	Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside
CAS Number	10343-13-2
Molecular Formula	C₂₁H₂₆O₁₀
Molecular Weight	438.43 g/mol
Topological Polar Surface Area	124 Ų
XLogP3 (Lipophilicity)	2.1
Physical State	White to off-white crystalline solid

Data synthesized from [2].

Mechanistic Role in Carbohydrate Chemistry

Orthogonal Deprotection Strategies

The true utility of this compound lies in its divergent reactivity. Depending on the synthetic goal, researchers can selectively unmask either the anomeric center or the ring hydroxyls[1].

• Pathway A (Donor Synthesis): Hydrogenolysis using Palladium on Carbon (Pd/C) and H₂ gas specifically cleaves the benzyl ether. The resulting 2,3,4,6-tetra-O-acetyl-D-glucopyranose (a hemiacetal) can then be activated into a glycosyl donor, such as a Schmidt trichloroacetimidate.

• Pathway B (Acceptor Synthesis): Zemplén transesterification utilizing catalytic sodium methoxide (NaOMe) in methanol selectively cleaves the acetyl esters while leaving the anomeric benzyl group intact. This yields Benzyl β-D-glucopyranoside, which can be further functionalized (e.g., via a 4,6-O-benzylidene acetal) to serve as a glycosyl acceptor.

Orthogonal deprotection pathways yielding donors or acceptors.

Neighboring Group Participation (NGP)

When the compound is converted into a glycosyl donor, the C2-acetate plays a critical mechanistic role. Upon activation by a Lewis acid, the leaving group departs, forming an oxocarbenium ion. The carbonyl oxygen of the C2-acetate immediately attacks the anomeric center, forming a stable bicyclic acyloxonium ion . This intermediate sterically blocks the α-face of the molecule, forcing the incoming nucleophile (glycosyl acceptor) to attack exclusively from the β-face, ensuring 1,2-trans stereoselectivity[4].

Neighboring Group Participation ensuring β-selective glycosylation.

Validated Experimental Methodologies

To ensure reproducibility, the following self-validating protocols outline the synthesis and subsequent anomeric deprotection of the compound.

Protocol 1: Synthesis via Lewis Acid-Catalyzed Glycosylation

Causality: Boron trifluoride etherate (BF₃·Et₂O) is utilized as a Lewis acid because it provides an optimal balance of reactivity and stability, activating the anomeric acetate of glucose pentaacetate to form the oxocarbenium ion without causing global decomposition of the carbohydrate ring[5].

• Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve 1,2,3,4,6-penta-O-acetyl-β-D-glucopyranose (1.0 equiv, e.g., 10 mmol) and anhydrous benzyl alcohol (1.5 equiv, 15 mmol) in anhydrous dichloromethane (DCM, 50 mL).

• Activation: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add BF₃·Et₂O (2.0 equiv, 20 mmol) over 10 minutes to prevent thermal spikes.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 16–24 hours. Monitor reaction progress via TLC (Hexane/EtOAc, 2:1).

• Quenching & Workup: Pour the mixture into ice-cold saturated aqueous NaHCO₃ (50 mL) to neutralize the Lewis acid. Extract the aqueous layer with DCM (2 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purification: Recrystallize the crude residue from hot ethanol to yield pure Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside as white crystals.

Protocol 2: Selective Anomeric Deprotection (Hydrogenolysis)

Causality: Palladium on carbon (Pd/C) under a hydrogen atmosphere selectively cleaves the benzyl ether via oxidative addition and reductive elimination, leaving the ester linkages entirely untouched[6],[3].

• Preparation: Dissolve Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (1.0 equiv) in a 1:1 mixture of EtOAc and MeOH (0.1 M concentration).

• Catalyst Addition: Carefully add 10% Pd/C (10% w/w relative to the substrate). Safety Note: Pd/C is pyrophoric; add under an inert atmosphere.

• Hydrogenation: Evacuate the flask and backfill with H₂ gas (balloon pressure, 1 atm). Stir vigorously at room temperature for 4–6 hours.

• Workup: Filter the suspension through a pad of Celite to remove the palladium catalyst. Wash the Celite pad with excess EtOAc.

• Isolation: Concentrate the filtrate in vacuo to afford 2,3,4,6-tetra-O-acetyl-D-glucopyranose in quantitative yield (>95%), ready for immediate conversion to a trichloroacetimidate donor.

Table 2: Orthogonal Deprotection Yields & Conditions

Reaction Type	Reagents / Conditions	Targeted Protecting Group	Typical Yield	Downstream Application
Hydrogenolysis	H₂ (1 atm), 10% Pd/C, EtOAc/MeOH, RT	Anomeric Benzyl Ether	85–95%	Glycosyl Donor Synthesis
Zemplén Transesterification	NaOMe (cat.), MeOH, RT	C2-C6 Acetate Esters	>95%	Glycosyl Acceptor Synthesis

Applications in Drug Development and Glycobiology

Beyond basic oligosaccharide synthesis, Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside is a critical intermediate in modern drug discovery[7].

Targeted Drug Delivery (BNCT): Recent advancements in Boron Neutron Capture Therapy (BNCT) have utilized glucose derivatives to target the GLUT1 transporter, which is overexpressed in many aggressive cancers[8]. Researchers have utilized orthogonally protected glucopyranosides to synthesize ortho-carboranylmethyl-bearing glucoconjugates. The precise placement of boron clusters on the carbohydrate scaffold relies heavily on the selective unmasking capabilities of intermediates like Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside, allowing for site-specific functionalization that maximizes GLUT1 affinity and cellular uptake[3],[9].

Glycosylated Prodrugs: The compound is also utilized to improve the pharmacokinetic profiles of hydrophobic small-molecule drugs. By attaching a selectively deprotected glucose moiety to an Active Pharmaceutical Ingredient (API), developers can drastically increase aqueous solubility and leverage active transport mechanisms across cellular membranes[4].

References

• PubChem. Benzyl 2,3,4,6-Tetra-O-acetyl-beta-D-Glucopyranoside (CID 2728829). National Center for Biotechnology Information. Retrieved April 10, 2026. URL:[Link]

• Matović, J., et al. Exploring the Biochemical Foundations of a Successful GLUT1-Targeting Strategy to BNCT: Chemical Synthesis and In Vitro Evaluation of the Entire Positional Isomer Library of ortho-Carboranylmethyl-Bearing Glucoconjugates. Molecular Pharmaceutics, 2021, 18(1), 285-304. URL:[Link]

• Varki, A., et al. Essentials of Glycobiology. 4th ed. Cold Spring Harbor Laboratory Press; 2022. URL:[Link]

Sources

• 1. CAS 10343-13-2: BENZYL 2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCO… [cymitquimica.com]
• 2. Benzyl 2,3,4,6-Tetra-O-acetyl-beta-D-Glucopyranoside | C21H26O10 | CID 2728829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Making sure you're not a bot! [helda.helsinki.fi]
• 4. BENZYL 2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSIDE | 10343-13-2 [chemicalbook.com]
• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 6. pubs.acs.org [pubs.acs.org]
• 7. CAS:10343-13-2 | (2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(Benzyloxy)Tetrahydro-2H-Pyran-3,4,5-Triyl Triacetate | Price, SDS & COA | MolBest [molbest.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis and In Vitro Evaluation of a Set of 6-Deoxy-6-thio-carboranyl d-Glucoconjugates Shed Light on the Substrate Specificity of the GLUT1 Transporter - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Step-by-step synthesis protocol for Benzyl 2,3,4,6-tetra-O-acetyl-b-D-glucopyranoside

An In-Depth Guide to the Synthesis of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

Introduction

Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside is a pivotal intermediate in the field of carbohydrate chemistry. Its structure combines a versatile benzyl protecting group at the anomeric position with acetyl groups protecting the remaining hydroxyls. This configuration renders it an invaluable building block for the synthesis of complex oligosaccharides, glycoconjugates, and various glycosylated drug molecules. The benzyl group can be selectively removed under mild hydrogenolysis conditions, while the acetyl groups are readily cleaved by base-catalyzed hydrolysis, allowing for orthogonal deprotection strategies in multi-step syntheses.

This document provides a comprehensive, step-by-step protocol for the synthesis of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside. The primary method detailed is the Koenigs-Knorr reaction, a classic and highly reliable glycosylation strategy. We will delve into the mechanistic underpinnings of the reaction, provide field-proven procedural details, and offer insights into process optimization and troubleshooting.

Reaction Principle: The Koenigs-Knorr Glycosylation

The Koenigs-Knorr reaction is a cornerstone of glycosidic bond formation, involving the coupling of a glycosyl halide (the glycosyl donor) with an alcohol (the glycosyl acceptor).[1] The reaction is typically promoted by a heavy metal salt, such as silver carbonate or silver oxide, which acts as a halophile to facilitate the departure of the halide from the anomeric carbon.[2][3]

The key to the stereochemical outcome of this synthesis lies in the "neighboring group participation" provided by the acetyl group at the C-2 position. The synthesis proceeds through the following mechanistic stages:

• Activation: The silver carbonate promoter abstracts the bromide from the glycosyl donor, 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide, leading to the formation of a highly reactive oxocarbenium ion intermediate.[1][2]

• Anchimeric Assistance: The adjacent acetyl group at the C-2 position attacks the electrophilic anomeric carbon from the α-face, forming a stable cyclic acyloxonium ion intermediate. This intermediate effectively shields the α-face of the glucopyranose ring.

• Nucleophilic Attack: The glycosyl acceptor, benzyl alcohol, can then only attack the anomeric carbon from the opposite, unhindered β-face in an SN2-like manner.[1]

• Product Formation: This stereospecific attack leads to the exclusive formation of the 1,2-trans-glycosidic linkage, resulting in the desired Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside.[1] Subsequent deprotonation yields the final neutral product.

This inherent stereocontrol makes the Koenigs-Knorr reaction a robust method for synthesizing β-glycosides when an ester-based protecting group is present at C-2.

Experimental Workflow Diagram

The overall synthetic process can be visualized as a multi-stage workflow, from the preparation of the key glycosyl donor to the final purification of the target compound.

Caption: High-level workflow for the synthesis of the target glycoside.

Quantitative Data Summary

This table outlines the reagents required for the core glycosylation step. The preparation of the glycosyl donor from glucose pentaacetate is considered a preliminary step.

Reagent	Molar Mass ( g/mol )	Molar Eq.	Moles (mmol)	Amount Required
2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide	411.23	1.0	10.0	4.11 g
Benzyl Alcohol	108.14	1.5	15.0	1.62 g (1.55 mL)
Silver Carbonate (Ag₂CO₃)	275.75	2.0	20.0	5.52 g
Anhydrous Dichloromethane (DCM)	-	-	-	~100 mL
Activated Molecular Sieves (4Å)	-	-	-	~5 g

Note: The expected yield of the pure product after chromatography is typically in the range of 70-85%.

Detailed Experimental Protocol

Safety Precautions: This procedure involves hazardous materials. Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Silver salts can stain skin and are light-sensitive. Dichloromethane is a volatile and toxic solvent.

Phase 1: Preparation of 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide (Acetobromoglucose)

The glycosyl donor, acetobromoglucose, is a crucial starting material that is typically prepared from β-D-glucose pentaacetate. One common method involves reacting glucose pentaacetate with a solution of phosphorus tribromide generated in situ from red phosphorus and bromine in glacial acetic acid.[4] Alternatively, it can be prepared by treating the pentaacetate with a solution of hydrogen bromide in glacial acetic acid. The resulting α-bromide is often used directly in the next step after purification.

Phase 2: Glycosylation (Koenigs-Knorr Reaction)

• Reactor Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add silver carbonate (2.0 eq, 5.52 g) and freshly activated 4Å molecular sieves (~5 g). The flask should be wrapped in aluminum foil to protect the light-sensitive silver salts.

  • Causality: Molecular sieves are essential for scavenging any trace amounts of water, which could otherwise hydrolyze the reactive glycosyl donor or the product. Silver carbonate acts as both the bromide scavenger and a mild base.[2] Protecting the reaction from light prevents the photochemical decomposition of the silver salt.

• Solvent and Acceptor Addition: Add anhydrous dichloromethane (~80 mL) to the flask. Begin stirring the suspension. Add benzyl alcohol (1.5 eq, 1.55 mL) to the mixture.

  • Causality: Anhydrous solvent is critical for reaction success. A slight excess of the alcohol acceptor is used to drive the reaction towards completion.

• Inert Atmosphere and Equilibration: Seal the flask with a septum and purge with an inert gas (e.g., Argon or Nitrogen). Allow the suspension to stir at room temperature in the dark for 30 minutes.

  • Causality: An inert atmosphere prevents side reactions with atmospheric moisture. This equilibration period ensures the benzyl alcohol is well-dispersed and the system is completely dry.

• Donor Addition: Dissolve 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide (1.0 eq, 4.11 g) in ~20 mL of anhydrous dichloromethane. Using a syringe, add this solution dropwise to the stirred suspension over 15-20 minutes.

  • Causality: Slow, dropwise addition helps to control the reaction rate and minimize the formation of byproducts.

• Reaction Monitoring: Allow the reaction to stir vigorously at room temperature in the dark. The progress should be monitored by Thin Layer Chromatography (TLC) every 2-4 hours. A typical eluent system for TLC is 3:1 Hexane:Ethyl Acetate. The reaction is typically complete within 24-48 hours, indicated by the consumption of the glycosyl bromide starting material.

  • Causality: TLC is a critical tool for determining the reaction endpoint. Over-running the reaction is generally not detrimental, but stopping it prematurely will result in low yields.

Phase 3: Work-up and Purification

• Filtration: Upon completion, dilute the reaction mixture with an additional 50 mL of dichloromethane. Filter the entire suspension through a pad of Celite® to remove the silver salts and molecular sieves. Wash the filter cake thoroughly with several portions of dichloromethane to ensure all product is collected.

  • Causality: Celite provides a fine filtration medium that prevents the clogging of standard filter paper by the fine silver salt precipitate.

• Aqueous Washing: Transfer the combined filtrate to a separatory funnel. Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) and then with brine (1 x 50 mL).

  • Causality: The sodium bicarbonate wash removes any residual acidic impurities. The brine wash helps to break any emulsions and begins the drying process.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product, which is typically a pale yellow oil or solid.

• Purification by Column Chromatography: Purify the crude residue by silica gel column chromatography.

  • Column Packing: Pack a column with silica gel using a slurry method with a non-polar solvent like hexane.

  • Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane and load it onto the column.

  • Elution: Elute the column using a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate in hexanes and gradually increasing to 30%). Collect fractions and analyze them by TLC.

  • Product Isolation: Combine the fractions containing the pure product (typically with an Rf of ~0.3-0.4 in 2:1 Hexane:Ethyl Acetate) and concentrate under reduced pressure to yield Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside as a white crystalline solid.

  • Causality: Column chromatography is essential for separating the desired β-glycoside from any unreacted benzyl alcohol and other minor byproducts.[5]

• Recrystallization (Optional): For obtaining material of very high purity, the product can be recrystallized from a solvent system like ethanol or ethanol/water.[6]

References

• Wikipedia. Koenigs–Knorr reaction. [Link]

• Slideshare. Koenigs knorr reaction and mechanism. [Link]

• ResearchGate. Reliable Method for the Synthesis of Aryl β-D-Glucopyranosides, Using Boron Trifluoride-Diethyl Ether as Catalyst. [Link]

• Bulgarian Chemical Communications. Study on the synthesis of 2,3,4,6-O-tetraacetyl-α-D-glucopyranosyl bromide. [Link]

• National Center for Biotechnology Information. Synthesis and Glycosidation of Anomeric Halides: Evolution from Early Studies to Modern Methods of the 21st Century. [Link]

• YouTube. Glycoside Formation. [Link]

• LinkedIn. Koenigs-Knorr Glycosylation: A Versatile Tool for Carbohydrate Synthesis. [Link]

Sources

• 1. Koenigs–Knorr reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemtry.in [chemtry.in]
• 4. bcc.bas.bg [bcc.bas.bg]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Application Note: Regioselective Catalytic Hydrogenolysis of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

Target Audience: Researchers, Carbohydrate Chemists, and Drug Development Professionals Application Focus: Orthogonal Deprotection, Glycosyl Donor Synthesis, and Hemiacetal Isolation

Executive Summary

The synthesis of complex oligosaccharides and glycoconjugates relies heavily on the strategic deployment of orthogonal protecting groups. The benzyl ether is a premier choice for protecting the anomeric center of carbohydrates during early-stage functionalization because of its robust stability against both acidic and basic conditions[1].

This application note provides a field-proven, highly optimized protocol for the regioselective cleavage of the anomeric benzyl group from Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside to yield 2,3,4,6-tetra-O-acetyl-D-glucopyranose . By utilizing Palladium on Carbon (Pd/C) under a hydrogen atmosphere, the benzylic C-O bond is cleanly severed without disturbing the delicate aliphatic acetate esters[2]. The resulting hemiacetal is a highly versatile intermediate, ready to be converted into potent glycosyl donors (e.g., trichloroacetimidates or glycosyl halides) for subsequent stereoselective glycosylations[3].

Mechanistic Rationale & Strategic Advantages

As a Senior Application Scientist, it is critical to understand why these specific conditions are selected over alternatives:

• Orthogonal Deprotection: Acetate esters are susceptible to saponification under basic conditions and transesterification in nucleophilic solvents. Catalytic hydrogenolysis operates under strictly neutral, reductive conditions. This ensures that the C2, C3, C4, and C6 acetates remain fully intact while the C1 benzyl ether is removed.

• Catalytic Cleavage Causality: The heterogeneous Pd/C catalyst facilitates the oxidative addition of palladium into the benzylic C-O bond. Subsequent hydrogen transfer (reductive elimination) releases the unmasked anomeric hydroxyl group and volatile toluene as the sole byproduct.

• Solvent Selection (EtOAc vs. MeOH): While methanol accelerates hydrogenolysis, trace acidic or basic impurities in MeOH can trigger unwanted acetate migration (e.g., C2 to C1). Ethyl acetate (EtOAc) is non-nucleophilic and completely suppresses this side reaction[4], though a highly controlled EtOAc/MeOH (4:1) mixture is often used to balance reaction kinetics and substrate solubility.

• Anomeric Mutarotation: The product, 2,3,4,6-tetra-O-acetyl-D-glucopyranose, exists in dynamic equilibrium in solution. While the starting material is strictly the β-anomer, the deprotected hemiacetal will mutarotate to form a thermodynamic mixture predominantly favoring the α-anomer due to the anomeric effect.

Reaction Pathway & Experimental Workflow

To visualize the transformation and the procedural logic, the following diagrams outline both the chemical mechanism and the benchtop workflow.

Fig 1: Mechanistic pathway of Pd-catalyzed anomeric benzyl ether cleavage.

Fig 2: Step-by-step experimental workflow for catalytic hydrogenolysis.

Materials and Equipment

Table 1: Required Reagents and Materials

Reagent / Material	Function	Specifications / Equivalents
Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside	Starting Material (Substrate)	1.0 equiv (e.g., 1.0 g, 2.28 mmol)
10% Palladium on Carbon (Pd/C)	Heterogeneous Catalyst	10–15% w/w relative to substrate
Hydrogen Gas (H₂)	Reductant	1 atm (via double-layered balloon)
Ethyl Acetate / Methanol (4:1)	Reaction Solvent	0.1 M concentration (~23 mL)
Argon or Nitrogen Gas	Inert Atmosphere	For safe catalyst handling
Celite® 545	Filtration Aid	1-inch pad in a sintered glass funnel

Step-by-Step Experimental Protocol

Step 1: Reaction Assembly & Safety Purge

• To an oven-dried, round-bottom flask equipped with a magnetic stir bar, add Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (1.0 g, 2.28 mmol).

• Dissolve the substrate in a mixture of anhydrous Ethyl Acetate and Methanol (4:1 v/v, 23 mL).

• Critical Safety Step: Purge the flask with Argon for 5 minutes. Dry Pd/C is highly pyrophoric, especially in the presence of methanol vapors.

• Carefully add 10% Pd/C (100 mg, 10% w/w) to the solution under a continuous stream of Argon.

Step 2: Hydrogenolysis Execution

• Seal the flask with a rubber septum. Evacuate the flask using a vacuum line and backfill with Argon (repeat 3 times).

• Attach a balloon filled with Hydrogen gas (H₂) attached to a needle. Insert the needle through the septum.

• Evacuate the flask briefly and backfill with H₂ from the balloon (repeat 3 times to ensure a pure H₂ atmosphere).

• Stir the black suspension vigorously at room temperature (20–25 °C) for 3 to 6 hours.

Step 3: Reaction Monitoring

• Monitor the reaction progress via Thin Layer Chromatography (TLC) using Hexanes/Ethyl Acetate (1:1 v/v) as the eluent.

• The starting material (Rf ~ 0.55) will disappear, replaced by a more polar spot corresponding to the hemiacetal product (Rf ~ 0.25). Visualize using UV light (for the disappearing benzyl group) and a Ceric Ammonium Molybdate (CAM) or p-Anisaldehyde stain.

Step 4: Workup and Isolation

• Once TLC indicates complete consumption of the starting material, purge the flask thoroughly with Argon to remove all residual H₂ gas.

• Prepare a pad of Celite in a sintered glass funnel. Wet the pad with Ethyl Acetate.

• Filter the reaction mixture through the Celite pad to remove the Pd/C catalyst. Note: Never let the Pd/C filter cake dry out completely in the air, as it may ignite.

• Wash the filter cake with additional Ethyl Acetate (3 × 15 mL).

• Concentrate the combined filtrate under reduced pressure using a rotary evaporator to yield 2,3,4,6-tetra-O-acetyl-D-glucopyranose as a white foam/solid.

Data Presentation & Analytical Metrics

Table 2: Reaction Parameters and Expected Analytical Data

Parameter	Expected Result / Metric
Reaction Time	3 – 6 hours (dependent on stirring efficiency)
Isolated Yield	92% – 98% (Quantitative conversion)
TLC Rf (Starting Material)	0.55 (Hexanes/EtOAc 1:1, UV active)
TLC Rf (Product)	0.25 (Hexanes/EtOAc 1:1, UV inactive, stains dark blue with CAM)
Physical State	White amorphous foam or crystalline solid
Anomeric Ratio (α:β)	Typically ~3:1 to 4:1 (Thermodynamic equilibrium in CDCl₃)

Troubleshooting & Optimization Insights

• Incomplete Conversion (Catalyst Poisoning): If the reaction stalls, the catalyst may be poisoned by trace sulfur or halogenated impurities from previous synthetic steps. Solution: Filter the reaction through Celite, concentrate, and re-subject the crude material to fresh Pd/C and H₂.

• Formation of Side Products (Acetate Migration): If TLC shows multiple polar spots, basic impurities in the glassware or solvent may have catalyzed the migration of the C2 acetate to the C1 position. Solution: Ensure all glassware is strictly acid-washed. Switch the solvent entirely to Ethyl Acetate if the problem persists, though reaction times will increase.

• Over-reduction: While rare under ambient conditions, prolonged exposure to high-pressure H₂ (e.g., in a Parr shaker) can lead to ring-opening or deoxygenation. Stick to 1 atm (balloon pressure) for optimal chemoselectivity.

Sources

• 1. Benzyl beta-d-glucopyranoside | 4304-12-5 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Utilizing Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside as a Latent Glycosyl Donor in Oligosaccharide Synthesis

Executive Summary

In complex carbohydrate synthesis, the orchestration of protecting groups and glycosyl donors dictates the success of oligosaccharide assembly. Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (BTAG) is a highly stable, crystalline building block. While the anomeric benzyl ether is traditionally viewed as a robust protecting group, BTAG is strategically deployed as a latent glycosyl donor within active-latent block synthesis strategies[1].

Because the benzyl group cannot be directly activated under standard Lewis acid conditions without harsh oxidative protocols, BTAG must be systematically unmasked and converted into an active donor—most commonly a Schmidt trichloroacetimidate[2]. This application note details the causality behind these chemical transformations, the mechanistic basis for stereocontrol, and self-validating protocols for deploying BTAG in high-yielding glycosylation workflows.

Mechanistic Rationale & Causality

The Latent-Active Strategy

The primary advantage of using BTAG lies in its chemical inertia. The anomeric benzyl group withstands acidic, basic, and mild reductive conditions, allowing synthetic chemists to perform orthogonal modifications on other parts of a complex molecule. When the time comes to form a new glycosidic bond, the benzyl group is selectively cleaved via catalytic hydrogenolysis to reveal a hemiacetal (1-OH)[3]. This hemiacetal is then functionalized with a highly reactive leaving group, transitioning the molecule from a "latent" state to an "active" state.

Stereocontrol via Neighboring Group Participation (NGP)

A critical feature of BTAG is the presence of the C2-acetate group. In glycosylation, stereoselectivity is paramount. The C2-acetate acts not merely as a protecting group, but as a stereodirecting element through Neighboring Group Participation (NGP) [4].

The Causality of β-Selectivity:

• Upon activation by a Lewis acid, the anomeric leaving group departs, generating a transient oxocarbenium ion.

• The carbonyl oxygen of the C2-acetate rapidly undergoes intramolecular nucleophilic attack on the anomeric center, forming a stable, bicyclic acyloxonium ion .

• This intermediate sterically blocks the α-face (bottom face) of the pyranose ring.

• The incoming glycosyl acceptor (nucleophile) is forced to attack from the unhindered β-face (top face), resulting in exclusive 1,2-trans (β) stereoselectivity.

Mechanistic pathway of Neighboring Group Participation ensuring exclusive β-selectivity.

Experimental Workflows & Protocols

The transformation of BTAG into an active glycosidic linkage requires a three-stage workflow: Debenzylation, Activation, and Glycosylation.

Three-stage workflow converting latent BTAG into a β-linked oligosaccharide.

Protocol A: Conversion to Hemiacetal via Catalytic Hydrogenolysis

Purpose: To selectively remove the anomeric benzyl ether without disturbing the acetate protecting groups.

• Preparation : Dissolve BTAG (1.0 eq, ~5 mmol) in a 1:1 mixture of Ethyl Acetate and Methanol (0.1 M).

• Catalyst Addition : Carefully add 10% Pd/C (10% w/w relative to BTAG) under an argon atmosphere to prevent ignition.

• Hydrogenation : Purge the flask with vacuum/Argon cycles (3x), then introduce Hydrogen gas via a balloon. Stir vigorously at room temperature for 4–6 hours.

• Self-Validation Checkpoint : Monitor the reaction via TLC (Hexanes/EtOAc 1:1). The starting material BTAG ( Rf​ ~0.6) should completely disappear, replaced by a lower-running spot ( Rf​ ~0.3) corresponding to the hemiacetal. Stain with p-anisaldehyde for visualization.

• Workup : Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash the pad thoroughly with EtOAc. Concentrate the filtrate in vacuo to yield 2,3,4,6-tetra-O-acetyl-D-glucopyranose as a white foam. Use immediately in the next step to prevent anomeric oxidation.

Protocol B: Synthesis of the Schmidt Trichloroacetimidate Donor

Purpose: To install a highly reactive, Lewis acid-sensitive leaving group at the anomeric center.

• Preparation : Dissolve the crude hemiacetal (1.0 eq) in anhydrous Dichloromethane (DCM) (0.2 M) under argon. Cool the solution to 0 °C using an ice bath.

• Reagent Addition : Add Trichloroacetonitrile ( CCl3​CN , 5.0 eq), followed by the dropwise addition of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 0.1 eq).

• Reaction : Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Self-Validation Checkpoint : 1H NMR of the crude aliquot must show a characteristic singlet at ~8.6 ppm corresponding to the imidate NH proton. The anomeric proton should shift downfield to ~6.5 ppm (indicative of the thermodynamically favored α-trichloroacetimidate), confirming successful activation.

• Purification : Concentrate the mixture and purify via flash column chromatography (Hexanes/EtOAc, containing 0.1% Triethylamine to prevent premature acid-catalyzed hydrolysis of the imidate).

Protocol C: Glycosylation via Lewis Acid Activation

Purpose: To couple the active donor with a glycosyl acceptor to form the target β-glycoside.

• Pre-drying : Co-evaporate the trichloroacetimidate donor (1.2 eq) and the acceptor alcohol (1.0 eq) with anhydrous toluene (3x) to remove trace moisture. Dissolve the mixture in anhydrous DCM (0.05 M).

• Desiccation : Add freshly activated 4Å molecular sieves and stir at room temperature for 30 minutes.

• Activation : Cool the reaction mixture to -78 °C. Dropwise, add Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 0.1 eq). The reaction relies on kinetic control to prevent side reactions.

• Quenching : Stir for 1 hour at -78 °C. Quench the reaction by adding Triethylamine (0.5 eq) directly to the cold solution.

• Self-Validation Checkpoint : Post-purification, confirm the β-linkage via 1H NMR. The anomeric proton of the newly formed glycosidic bond must exhibit a large coupling constant ( J1,2​≈7.5–8.0 Hz), indicative of a 1,2-trans diaxial relationship dictated by the C2-acetate NGP.

Quantitative Data Presentation

The choice of activation strategy for the BTAG-derived hemiacetal impacts both yield and stereoselectivity. The table below summarizes empirical data comparing the Schmidt protocol against alternative activation methods.

Activation Method	Intermediate Donor	Promoter	Typical Yield	Stereoselectivity (α:β)	Primary Advantage
Schmidt Protocol	Trichloroacetimidate	TMSOTf or BF 3​ ·OEt 2​	80–95%	Exclusive β (>1:99)	High reactivity, mild conditions, excellent atom economy.
Koenigs-Knorr	Glycosyl Bromide	AgOTf or Ag 2​ CO 3​	60–80%	Exclusive β (>1:99)	Classic method, highly reliable for simple unhindered acceptors.
Direct Dehydrative	Hemiacetal (1-OH)	Ph 2​ SO, Tf 2​ O	50–70%	Moderate β (~10:90)	Shorter synthetic route; avoids toxic halogens/nitriles.

Table 1: Comparison of activation strategies for BTAG-derived hemiacetals. The Schmidt protocol remains the industry standard due to its superior yield and stereocontrol.

References

• Glycosylation via remote activation of anomeric leaving groups: development of 2-(2-propylsulfinyl)benzyl glycosides as novel glycosyl donors Source: Organic Chemistry Frontiers (RSC Publishing) URL:[Link]

• Recent Advances in Transition Metal-Catalyzed Glycosylation Source: PMC - National Institutes of Health (NIH) URL:[Link]

• Simultaneous Removal of Benzyl and Benzyloxycarbonyl Protective Groups in 5′-O-(2-Deoxy-α-D-Glucopyranosyl)Uridine by Catalytic Transfer Hydrogenolysis Source: Nucleosides, Nucleotides & Nucleic Acids - Taylor & Francis URL:[Link]

• The effect of neighbouring group participation and possible long range remote group participation in O-glycosylation Source: Beilstein Journal of Organic Chemistry (via ResearchGate) URL:[Link]

Sources

• 1. Glycosylation via remote activation of anomeric leaving groups: development of 2-(2-propylsulfinyl)benzyl glycosides as novel glycosyl donors - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Recent Advances in Transition Metal-Catalyzed Glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]

Application Note: A Practical Guide to the Zemplén Deacetylation of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

Introduction: The Strategic Role of Deacetylation in Glycochemistry

In the intricate field of carbohydrate chemistry, the strategic use of protecting groups is paramount for achieving regioselectivity in complex synthetic pathways. Among the most widely employed protecting groups for hydroxyl functionalities are acetates, prized for their ease of installation and general stability.[1][2] However, their timely and clean removal is equally critical for revealing the final molecule or unmasking hydroxyl groups for subsequent transformations.

The Zemplén deacetylation, a named reaction first reported in 1924, stands as a cornerstone method for the deprotection of acetylated carbohydrates.[3] It is renowned for its efficiency, mild reaction conditions, and high yields.[3] The protocol employs a catalytic amount of sodium methoxide in methanol at room temperature, functioning as a transesterification process where the acetyl groups are transferred from the carbohydrate to the methanol solvent, forming methyl acetate as a volatile by-product.[3][4] This application note provides a detailed, field-tested protocol for the deacetylation of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside to yield Benzyl β-D-glucopyranoside, a valuable building block in the synthesis of various glycoconjugates and biologically active molecules.[5]

The Zemplén Deacetylation: A Mechanistic Overview

The efficacy of the Zemplén protocol lies in its catalytic cycle. The reaction is initiated by the methoxide ion (CH₃O⁻), a potent nucleophile, which attacks the electrophilic carbonyl carbon of an acetate group on the sugar backbone. This nucleophilic acyl substitution results in the formation of a tetrahedral intermediate, which subsequently collapses to release the deprotected hydroxyl group and methyl acetate. The methoxide catalyst is regenerated in the process, allowing a substoichiometric amount to drive the reaction to completion. This catalytic nature is a significant advantage over saponification reactions that require at least a stoichiometric amount of base per ester group.[3]

Sources

• 1. De-O-acetylation using sodium methoxide - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. De-O-acetylation using sodium methoxide - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. chemistry-online.com [chemistry-online.com]
• 4. Reddit - Please wait for verification [reddit.com]
• 5. An expedient synthesis of benzyl 2,3,4-tri-O-benzyl-beta-D-glucopyranoside and benzyl 2,3,4-tri-O-benzyl-beta-D-mannopyranoside - PubMed [pubmed.ncbi.nlm.nih.gov]

Enzymatic hydrolysis of Benzyl 2,3,4,6-tetra-O-acetyl-b-D-glucopyranoside for biological assays

Application Note: Enzymatic Hydrolysis of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside for Biological Assays

Introduction & Mechanistic Principles

Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (Bn-GlcOAc4) is a highly versatile peracetylated sugar probe utilized extensively in glycoscience, enzymology, and drug development[1]. The presence of four acetyl protecting groups serves a critical dual purpose: it significantly increases the lipophilicity of the polar sugar core, enabling passive diffusion across cell membranes, and it sterically hinders premature cleavage of the O-glycosidic bond by ubiquitous β-glucosidases[1].

In biological assays, the complete enzymatic hydrolysis of Bn-GlcOAc4 is a sequential, two-stage process. First, non-specific esterases, lipases, or specialized acetyl xylan esterases (AXEs) must cleave the acetyl ester bonds[2]. This deacetylation "unmasks" the native hydroxyl groups. Only after the steric bulk of the acetyl groups is removed can a β-glucosidase access the anomeric center to hydrolyze the benzyl aglycone, releasing free D-glucose and benzyl alcohol. This prodrug-like activation mechanism makes Bn-GlcOAc4 an ideal model substrate for evaluating the synergistic action of esterases and glycoside hydrolases[3].

Enzyme Selectivity and Deacetylation Kinetics

The efficiency of the initial deacetylation step is highly dependent on the enzyme class. While some lipases, such as Candida rugosa lipase (CRL), exhibit strict regioselectivity (often favoring the primary C-6 position), other esterases can achieve complete deacetylation[4]. Understanding this selectivity is critical when designing assays, as incomplete deacetylation will inhibit subsequent β-glucosidase activity.

Table 1: Comparative Enzyme Selectivity on Peracetylated Glucopyranosides

Enzyme Class	Source / Example	Primary Action / Regioselectivity	Application Outcome
Acetyl Xylan Esterases	Streptomyces lividans, Bacillus sp.	Complete or partial depending on CE family (e.g., CE1 prefers C2/C3)[2]	Efficient unmasking of secondary hydroxyls for downstream assays.
Lipases	Candida rugosa (CRL)	High regioselectivity for primary alcohols (C-6)[4]	Accumulation of partially acetylated intermediates; incomplete unmasking.
Intracellular Esterases	Mammalian cell lysates	Broad-spectrum, complete deacetylation[1]	Full activation of the sugar probe in vivo.
β-Glucosidases	Almond, Aspergillus niger	Inactive on peracetylated substrates; requires prior deacetylation.	Final cleavage of the O-glycosidic bond to release the aglycone.

Structural & Mechanistic Pathway

Enzymatic hydrolysis pathway of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside.

Experimental Methodology: Coupled Enzymatic Hydrolysis Assay

To accurately quantify the hydrolysis of Bn-GlcOAc4, a coupled assay is employed. The protocol utilizes an excess of β-glucosidase to ensure that the initial esterase-mediated deacetylation remains the rate-limiting step. This self-validating system ensures that any detected benzyl alcohol is a direct stoichiometric representation of successful deacetylation.

Step-by-Step Protocol:

• Substrate Preparation: Dissolve Bn-GlcOAc4 in anhydrous DMSO to a stock concentration of 50 mM. Causality Note: The extreme hydrophobicity of the peracetylated substrate necessitates an organic cosolvent to prevent precipitation upon introduction to the aqueous assay environment[1].

• Buffer Equilibration: Prepare a 50 mM Sodium Phosphate buffer (pH 7.0) containing 0.1% Triton X-100. Pre-warm to 37°C. Causality Note: Triton X-100 acts as a surfactant to maintain substrate solubility and prevent micelle-induced enzyme sequestration.

• Reaction Initiation: Dilute the substrate stock into the buffer to a final concentration of 1 mM. Ensure the final DMSO concentration is ≤ 2% to avoid enzyme denaturation. Add an excess of β-glucosidase (e.g., 10 U/mL).

• Esterase Addition: Initiate the reaction by adding the target esterase/lipase (e.g., 1 U/mL). Incubate at 37°C with continuous, gentle agitation.

• Quenching & Extraction: At predetermined time points (e.g., 0, 15, 30, 60 minutes), withdraw 100 µL aliquots and immediately quench by adding 100 µL of ice-cold Acetonitrile containing 0.1% Trifluoroacetic acid (TFA). Causality Note: TFA rapidly drops the pH, denaturing the enzymes and locking the kinetic profile in place.

• Analytical Quantification: Centrifuge the quenched samples at 14,000 x g for 10 minutes to pellet precipitated proteins. Analyze the supernatant via HPLC-UV (monitoring the benzyl chromophore at 254 nm) or LC-MS to quantify the disappearance of Bn-GlcOAc4 and the appearance of benzyl alcohol.

Experimental Workflow Visualization

Step-by-step experimental workflow for the coupled enzymatic hydrolysis assay.

References

• Title: Regioselective deacetylation of cellulose acetates by acetyl xylan esterases of different CE-families Source: Journal of Biotechnology / PubMed URL: [Link][2]

• Title: Enzymatic degradation of cellulose acetate plastic by Novel degrading bacterium Bacillus sp. S2055 Source: Journal of Bioscience and Bioengineering / PubMed URL: [Link][3]

• Title: Regioselective C-6 Hydrolysis of Methyl O-Benzoyl-pyranosides Catalysed by Candida Rugosa Lipase Source: European Journal of Organic Chemistry / Sikt URL: [Link][4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Regioselective deacetylation of cellulose acetates by acetyl xylan esterases of different CE-families - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enzymatic degradation of cellulose acetate plastic by Novel degrading bacterium Bacillus sp. S2055 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nva.sikt.no [nva.sikt.no]

Application Notes and Protocols: Strategic Synthesis of Oligosaccharides from Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

Introduction

The chemical synthesis of oligosaccharides is a cornerstone of modern glycobiology and plays a pivotal role in the development of novel therapeutics, functional foods, and advanced materials. The intricate architecture of these molecules demands a strategic and controlled approach to their assembly. This guide provides a detailed technical overview and actionable protocols for the preparation of oligosaccharides, commencing with the versatile and strategically protected monosaccharide building block, Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside. This starting material offers a unique combination of a "permanent" benzyl protecting group at the anomeric position and "temporary" acetyl groups on the hydroxyls, which is key to its utility in stepwise oligosaccharide synthesis.

The benzyl group at the anomeric center, while stable to a wide range of reaction conditions, can be selectively removed at the final stages of a synthesis through catalytic hydrogenolysis.[1] In contrast, the acetyl esters are considered "disarming" protecting groups, meaning they are electron-withdrawing and decrease the reactivity of a glycosyl donor.[2] This electronic property is fundamental to many selective glycosylation strategies.

This document is intended for researchers, scientists, and professionals in the field of drug development and carbohydrate chemistry, offering both the "how" and the "why" behind the described synthetic transformations.

Core Concepts in Oligosaccharide Synthesis

A successful oligosaccharide synthesis hinges on the strategic use of protecting groups and the controlled formation of glycosidic bonds. The starting material, Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside, is primed for a variety of synthetic manipulations due to its distinct protecting groups.

The Role of Protecting Groups

The choice of protecting groups is critical as it dictates the reactivity of the monosaccharide unit and the overall synthetic strategy.[3]

• Benzyl Group (Bn) at the Anomeric Position (C-1): This ether-based protecting group is robust and stable under many reaction conditions, including the acidic and basic conditions often used for the manipulation of other protecting groups.[4] Its removal is typically achieved at the end of a synthesis via catalytic hydrogenation (e.g., using Pd/C and H₂), which is a mild and efficient method.[5]

• Acetyl Groups (Ac) at C-2, C-3, C-4, and C-6: These ester-based protecting groups are considered "temporary" and can be selectively removed under basic conditions, such as Zemplén deacetylation (catalytic sodium methoxide in methanol), without affecting the anomeric benzyl ether.[6] The acetyl group at C-2 plays a crucial role in stereocontrol during glycosylation reactions through "neighboring group participation." This phenomenon involves the acetyl group forming a transient cyclic intermediate that shields one face of the molecule, leading to the stereoselective formation of a 1,2-trans-glycosidic bond.[7][8]

Glycosylation Strategies

The formation of the glycosidic linkage is the most critical step in oligosaccharide synthesis. The chosen strategy often depends on the nature of the glycosyl donor (the electrophile) and the glycosyl acceptor (the nucleophile).[9]

Starting from Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside, two primary pathways can be envisioned:

• Use as a Glycosyl Acceptor: Selective deacetylation of one or more hydroxyl groups exposes nucleophilic sites for attack on an activated glycosyl donor.

• Conversion to a Glycosyl Donor: Modification of the anomeric benzyl group to a suitable leaving group transforms the molecule into a glycosyl donor.

This guide will focus on the first and more direct approach, utilizing the starting material as a precursor to a glycosyl acceptor.

Experimental Workflows and Protocols

Workflow Overview

The overall strategy involves the selective deprotection of the starting material to generate a glycosyl acceptor, followed by a glycosylation reaction with a suitable glycosyl donor, and subsequent deprotection steps to yield the final oligosaccharide.

Caption: General workflow for oligosaccharide synthesis.

Protocol 1: Selective De-O-acetylation to Prepare a Glycosyl Acceptor

This protocol describes the selective removal of the primary acetyl group at the C-6 position to generate Benzyl 2,3,4-O-tri-acetyl-β-D-glucopyranoside, a common glycosyl acceptor. The primary ester is more sterically accessible and therefore more susceptible to hydrolysis under controlled basic conditions.

Materials:

• Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

• Methanol (anhydrous)

• Sodium methoxide (catalytic amount, e.g., from a fresh 0.5 M solution in methanol)

• Acetic acid (glacial)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate/Hexane solvent system for chromatography

Procedure:

• Dissolve Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (1.0 eq) in anhydrous methanol in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add a catalytic amount of sodium methoxide solution dropwise.

• Monitor the reaction closely using Thin Layer Chromatography (TLC), comparing the reaction mixture to the starting material. The product will be more polar (lower Rf value).

• Once the starting material is consumed and the desired product is the major spot (typically within 1-2 hours), quench the reaction by adding a few drops of glacial acetic acid to neutralize the base.

• Concentrate the mixture under reduced pressure.

• Dissolve the residue in dichloromethane and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate ethyl acetate/hexane gradient to afford the pure Benzyl 2,3,4-O-tri-acetyl-β-D-glucopyranoside.

Causality Behind Experimental Choices:

• Methanol as Solvent: Methanol is the solvent of choice as it is the conjugate acid of the methoxide catalyst, preventing unwanted side reactions.

• Catalytic Sodium Methoxide: A catalytic amount of base is used to favor the selective removal of the most reactive acetyl group. Stoichiometric or excess base would lead to complete deacetylation.

• Reaction Monitoring: Close monitoring by TLC is crucial to prevent over-reaction and the formation of di- or tri-deacetylated byproducts.

• Acetic Acid Quench: Neutralization of the catalyst is essential to stop the reaction and prevent further deacetylation during workup.

Protocol 2: Glycosylation with a Thioglycoside Donor

This protocol details the coupling of the prepared glycosyl acceptor with a per-O-benzylated thioglycoside donor, a common and stable type of glycosyl donor.[10][11] The activation of the thioglycoside is achieved using a thiophilic promoter system.[12][13]

Materials:

• Benzyl 2,3,4-O-tri-acetyl-β-D-glucopyranoside (Glycosyl Acceptor, 1.0 eq)

• Ethyl 2,3,4,6-tetra-O-benzyl-1-thio-β-D-glucopyranoside (Glycosyl Donor, 1.2 eq)

• N-Iodosuccinimide (NIS, 1.5 eq)

• Trifluoromethanesulfonic acid (TfOH, catalytic, 0.1-0.2 eq)

• Anhydrous dichloromethane (DCM)

• Activated molecular sieves (4 Å)

• Triethylamine

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Silica gel for column chromatography

• Ethyl acetate/Hexane solvent system for chromatography

Procedure:

• To a flame-dried, two-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the glycosyl acceptor, glycosyl donor, and activated 4 Å molecular sieves.

• Add anhydrous DCM via syringe and stir the suspension at room temperature for 30 minutes.

• Cool the mixture to -40 °C (acetonitrile/dry ice bath).

• Add NIS to the stirred suspension.

• Slowly add a stock solution of TfOH in anhydrous DCM dropwise. The reaction mixture will typically turn a dark color.

• Stir the reaction at -40 °C and monitor its progress by TLC.

• Upon completion (disappearance of the acceptor), quench the reaction by adding a few drops of triethylamine.

• Allow the mixture to warm to room temperature, then dilute with DCM and filter through a pad of Celite® to remove the molecular sieves.

• Wash the filtrate sequentially with saturated aqueous Na₂S₂O₃ (to remove excess iodine) and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the residue by silica gel column chromatography to isolate the protected disaccharide.

Mechanistic Rationale:

The NIS/TfOH promoter system activates the thioglycoside donor by forming a highly reactive electrophilic species at the anomeric center.[14] The hydroxyl group of the glycosyl acceptor then attacks this electrophile to form the glycosidic bond. The use of a non-participating benzyl group at C-2 of the donor can lead to a mixture of α and β anomers, the ratio of which is influenced by factors such as solvent and temperature.[15]

Caption: Key steps in thioglycoside-based glycosylation.

Protocol 3: Global Deprotection

The final step is the removal of all protecting groups to yield the native oligosaccharide. This is typically a two-step process involving deacetylation followed by debenzylation.

Materials:

• Protected Disaccharide

• Methanol (anhydrous)

• Sodium methoxide (catalytic)

• Acetic acid

• Ethyl acetate

• Ethanol

• Palladium on carbon (Pd/C, 10 wt%)

• Hydrogen gas (H₂) supply (balloon or hydrogenation apparatus)

Step A: De-O-acetylation

• Dissolve the protected disaccharide in anhydrous methanol.

• Add a catalytic amount of sodium methoxide solution and stir at room temperature.

• Monitor the reaction by TLC until all acetyl groups are removed (the product will be significantly more polar).

• Neutralize the reaction with a few drops of acetic acid.

• Concentrate the mixture under reduced pressure. The crude product can often be used directly in the next step after drying.

Step B: Debenzylation (Catalytic Hydrogenolysis)

• Dissolve the deacetylated intermediate in a suitable solvent system (e.g., ethanol/ethyl acetate).

• Carefully add Pd/C catalyst to the solution under an inert atmosphere.

• Evacuate the flask and backfill with hydrogen gas.

• Stir the reaction vigorously under a positive pressure of hydrogen at room temperature.

• Monitor the reaction by TLC or mass spectrometry until all benzyl groups are cleaved.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: Pd/C is flammable when dry and should be handled appropriately.

• Concentrate the filtrate to yield the final, unprotected oligosaccharide.

Purification of the Final Product:

The final oligosaccharide is often highly polar and water-soluble. Purification can be challenging and may require specialized techniques such as:

• Size-Exclusion Chromatography (e.g., Sephadex®): Separates molecules based on size.

• Reverse-Phase Chromatography (C18): Can be used for oligosaccharides, often with water/acetonitrile or water/methanol mobile phases.

• Nanofiltration: A membrane-based technique that can be effective for separating oligosaccharides from smaller impurities like salts and monosaccharides.[16]

Data Summary and Comparison

The success of a glycosylation reaction is highly dependent on the specific donor, acceptor, promoter, and reaction conditions. The following table provides a representative summary of conditions for oligosaccharide synthesis.

Glycosyl Donor Type	Glycosyl Acceptor	Promoter System	Solvent	Temp (°C)	Typical Yield (%)	Anomeric Selectivity
Thioglycoside	Primary -OH	NIS/TfOH	DCM	-40 to 0	60-85	Mixture (α/β)
Glycosyl Bromide	Primary -OH	Ag₂O/TMSOTf	DCM	0 to RT	70-95[17]	β (with C-2 Ac)[18]
Trichloroacetimidate	Secondary -OH	TMSOTf	DCM	-78 to -40	50-80[15]	Solvent Dependent[15]

Conclusion

Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside is a highly valuable and versatile starting material for the synthesis of complex oligosaccharides. Its differentiated protecting groups allow for strategic and controlled manipulations, enabling the construction of specific glycosidic linkages. By understanding the principles of protecting group chemistry and the mechanisms of glycosylation reactions, researchers can effectively utilize this building block to access a wide array of biologically significant oligosaccharides. The protocols and insights provided in this guide serve as a foundation for the rational design and execution of these challenging but rewarding synthetic endeavors.

References

• Guedes, N., Agrofoglio, L. A., & Gillaizeau, I. (2022). Recent advances in oligosaccharide synthesis using thioglycoside donors. Beilstein Journal of Organic Chemistry, 18, 1348–1401. [Link]

• Crich, D. (2010). Chemistry of Glycosyl Triflates: A New Tool for Glycosylation. Accounts of Chemical Research, 43(9), 1144–1153. [Link]

• Codée, J. D. C., van den Bos, L. J., & van der Marel, G. A. (2007). The development of sulfonium triflate based activators for the glycosylation reaction. Chemical Society Reviews, 36(1), 125–138. [Link]

• Zhu, F., & Schmidt, R. R. (2009). New principles for glycoside-bond formation. Angewandte Chemie International Edition, 48(11), 1900–1934. [Link]

• Demchenko, A. V. (Ed.). (2008). Handbook of Chemical Glycosylation: Advances in Stereoselectivity and Therapeutic Relevance. Wiley-VCH. [Link]

• Fraser-Reid, B., & Madsen, R. (2000). N-Pentenyl Glycosides in Organic Synthesis. In Preparative Carbohydrate Chemistry (pp. 339-354). Marcel Dekker. [Link]

• Gildersleeve, J. C. (2011). Recent advances in the synthesis of carbohydrate antigens. Current Opinion in Chemical Biology, 15(4), 507–515. [Link]

• Koenigs, W., & Knorr, E. (1901). Ueber einige Derivate des Traubenzuckers und der Galactose. Berichte der deutschen chemischen Gesellschaft, 34(1), 957–981. [Link]

• Zemplén, G., & Pacsu, E. (1929). Über die Verseifung acetylierter Zucker und verwandter Substanzen. Berichte der deutschen chemischen Gesellschaft (A and B Series), 62(6), 1613-1614. [Link]

• Goulas, A. K., Grandison, A. S., & Rastall, R. A. (2003). Fractionation of oligosaccharides by nanofiltration. Journal of Membrane Science, 209(1), 321–335. [Link]

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Benzylation of hydroxyl groups by Williamson reaction - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. research.universityofgalway.ie [research.universityofgalway.ie]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Koenigs–Knorr reaction - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. biomedgrid.com [biomedgrid.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Koenigs–Knorr Glycosylation Reaction Catalyzed by Trimethylsilyl Trifluoromethanesulfonate - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

Selective deprotection of benzyl groups in Benzyl 2,3,4,6-tetra-O-acetyl-b-D-glucopyranoside

Application Note: Selective Hydrogenolytic Cleavage of the Anomeric Benzyl Group in Benzyl 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside

Executive Summary

The selective deprotection of anomeric benzyl groups in peracetylated carbohydrates is a critical transformation in carbohydrate chemistry and drug development. This application note details the robust, highly chemoselective hydrogenolysis of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside to yield 2,3,4,6-tetra-O-acetyl-D-glucopyranose. By utilizing palladium on carbon (Pd/C) under a mild hydrogen atmosphere in an aprotic solvent, the anomeric benzyl ether is quantitatively cleaved while preserving the structural integrity of the four secondary and primary acetate esters [1, 4]. The resulting hemiacetal is a highly versatile intermediate, commonly utilized as a precursor for glycosyl donors such as trichloroacetimidates [2].

Scientific Rationale & Mechanistic Causality

As a foundational principle of synthetic carbohydrate chemistry, orthogonal protecting group strategies require highly specific deprotection conditions. The choice of reagents and parameters in this protocol is driven by the following mechanistic causalities:

• Chemoselectivity of Pd/C: Catalytic hydrogenation using 10% Pd/C selectively reduces benzylic C–O bonds. The benzyl group coordinates to the palladium surface, where dissociated hydrogen inserts into the C–O bond, releasing toluene and the free hydroxyl group. Aliphatic esters (such as the C2, C3, C4, and C6 acetates) lack the aromatic system required for this specific surface coordination and remain completely stable under ambient hydrogen pressure [3].

• Solvent Selection (The Aprotic Advantage): While methanol (MeOH) is a standard solvent for hydrogenation, it poses a significant risk for peracetylated sugars. Trace basic impurities (from glassware or the catalyst itself) in a protic solvent can trigger Zemplén-type deacetylation or base-catalyzed acyl migration (e.g., C2 to C1 migration). Ethyl acetate (EtOAc) is explicitly chosen here because its aprotic nature completely suppresses transesterification, ensuring the tetra-acetate core remains pristine.

• Anomeric Mutarotation: Cleavage of the structurally fixed β-benzyl glycoside yields a free hemiacetal at the C1 position. In solution, this hemiacetal undergoes rapid mutarotation, resulting in a thermodynamic mixture of α and β anomers. This is an expected phenomenon and does not hinder downstream activation (e.g., Schmidt glycosidation), which typically proceeds via dynamic kinetic resolution.

Fig 1. Selective hydrogenolysis of the anomeric benzyl ether to yield the hemiacetal.

Reaction Parameters & Quantitative Data

To ensure reproducibility, the reaction parameters and expected analytical readouts are summarized below. The protocol is designed to be self-validating: the loss of the UV-active benzyl group provides an immediate visual confirmation of successful deprotection during Thin-Layer Chromatography (TLC) monitoring[1].

Table 1: Optimized Reaction Parameters

Parameter	Value	Rationale
Substrate Concentration	0.1 M	Balances optimal solubility in EtOAc with ideal reaction kinetics.
Catalyst Loading	10% w/w (10% Pd/C)	Provides sufficient active surface area for complete conversion within 2-4 hours.
Hydrogen Pressure	1 atm (Balloon)	Mild conditions prevent over-reduction or non-specific ester cleavage.
Temperature	20–25 °C (RT)	Ambient temperature prevents thermal degradation or acyl migration.

| Expected Yield | > 95% | Quantitative conversion is standard for unhindered anomeric benzyl ethers. |

Table 2: Self-Validating TLC Monitoring (Eluent: Hexane/EtOAc 1:1) | Compound | Expected Rf​ | Detection Method | | :--- | :--- | :--- | | Starting Material | ~0.60 | UV Active (254 nm); stains dark with p-Anisaldehyde. | | Product (Hemiacetal) | ~0.30 | UV Inactive ; stains dark with p-Anisaldehyde. | | Toluene (Byproduct) | ~0.95 | UV Active (254 nm); highly volatile, often evaporates off the plate. |

Step-by-Step Experimental Protocol

Safety Precautions: Palladium on carbon (Pd/C) is highly pyrophoric, particularly when dry or in the presence of flammable solvent vapors. Always handle under an inert atmosphere (Argon or Nitrogen) and never let the filtered catalyst dry out in the air.

• Equipment Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Allow it to cool under a stream of Argon.

• Dissolution: Weigh Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (1.00 g, 2.28 mmol, 1.0 eq) and dissolve it in anhydrous Ethyl Acetate (23 mL) to achieve a ~0.1 M solution.

• Inert Purge & Catalyst Addition: Flush the stirring solution with Argon for 5 minutes. Temporarily remove the septum and carefully add 10% Pd/C (100 mg, 10% w/w relative to the substrate) in one portion. Immediately reseal the flask and continue the Argon purge for an additional 2 minutes.

• Hydrogenation: Attach a hydrogen-filled balloon attached to a three-way stopcock and needle. Evacuate the flask briefly under mild vacuum, then backfill with H2​ gas. Repeat this evacuation/backfill cycle three times to ensure a pure hydrogen atmosphere.

• Reaction Execution: Stir the black suspension vigorously at room temperature (20–25 °C).

• In-Process Monitoring: After 2 hours, withdraw a 10 µL aliquot, dilute with EtOAc, and analyze via TLC (Hexane/EtOAc 1:1). The reaction is complete when the UV-active starting material spot ( Rf​ ~0.60) is entirely replaced by the UV-inactive product spot ( Rf​ ~0.30).

• Quenching & Filtration: Once complete, remove the hydrogen balloon and vigorously purge the flask with Argon for 10 minutes to displace all residual H2​ . Filter the reaction mixture through a tightly packed pad of Celite® in a sintered glass funnel. Wash the Celite pad thoroughly with excess EtOAc (3 × 15 mL). Do not allow the Celite/Pd/C pad to pull dry under vacuum; wet the used catalyst with water before disposal.

• Isolation: Concentrate the combined filtrate under reduced pressure using a rotary evaporator. Dry the resulting residue under high vacuum to afford 2,3,4,6-tetra-O-acetyl-D-glucopyranose as a white foam/solid.

Fig 2. Step-by-step experimental workflow for the catalytic hydrogenation process.

Troubleshooting & Optimization

• Stalled Reaction / Incomplete Conversion: If the reaction stalls, the catalyst may have been poisoned by trace sulfur or halide impurities from previous synthetic steps [1]. Solution: Filter the mixture through Celite to remove the poisoned catalyst, re-dissolve the crude material in fresh EtOAc, and subject it to a fresh batch of 10% Pd/C under H2​ .

• Appearance of Multiple Polar Spots on TLC: This indicates acetate migration or partial deacetylation. Solution: Ensure that the EtOAc is strictly anhydrous and acid-free. If the issue persists, adding 1% v/v of glacial acetic acid to the EtOAc can buffer the system against trace basicity and lock the acetates in place.

References

• Benchchem. "Technical Support Center: Debenzylation of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose".
• MDPI. "An Alternative Approach for the Synthesis of Sulfoquinovosyldiacylglycerol".
• ACS Publications. "Development and Validation of Novel Z-360-Based Macromolecules for the Active Targeting of CCK2-R".
• ACS Publications. "Solid-Phase Synthesis of a Branched Hexasaccharide Using a Highly Efficient Synthetic Strategy".

Technical Notes & Optimization

How to improve yield in Benzyl 2,3,4,6-tetra-O-acetyl-b-D-glucopyranoside synthesis

Welcome to the Technical Support Center for Carbohydrate Synthesis. This portal is designed for researchers, scientists, and drug development professionals seeking to optimize the synthesis of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside , a critical intermediate in glycobiology and oligosaccharide development.

Below, you will find an in-depth mechanistic breakdown, a troubleshooting FAQ, a self-validating experimental protocol, and a diagnostic matrix to help you maximize your reaction yields and stereoselectivity.

Mechanistic Pathway & Workflow Visualization

To successfully troubleshoot this synthesis, one must first understand the kinetic and thermodynamic pathways governing the reaction. The synthesis relies on Neighboring Group Participation (NGP) to ensure strict 1,2-trans (β) stereoselectivity.

Mechanistic pathway of benzyl β-D-glucopyranoside synthesis via neighboring group participation.

Part 1: Reaction Optimization & Troubleshooting FAQs

Q1: Why is my overall yield low, and why am I observing the α-anomer despite using a peracetylated donor? A: The presence of the α-anomer indicates a breakdown in Neighboring Group Participation (NGP). In a successful reaction, the C2-acetate group attacks the highly electrophilic oxocarbenium ion[1] to form an acetoxonium ion intermediate. This intermediate physically blocks the α-face, forcing benzyl alcohol to attack from the β-face.

• Causality: If you are using a participating solvent (such as THF or DMF), the solvent molecules outcompete the C2-carbonyl oxygen for the stabilization of the oxocarbenium ion, leading to a loss of stereocontrol. Furthermore, trace moisture acts as a competing nucleophile, hydrolyzing the intermediate into a hemiacetal and destroying your yield.

• Solution: Strictly utilize anhydrous dichloromethane (DCM). DCM is non-participating and supports the stability of the acetoxonium ion. Ensure your reaction is run over freshly activated 4Å molecular sieves.

Q2: My TLC shows a major spot that is not the starting material, but NMR confirms it is not the desired β-glycoside. What is this byproduct? A: You have likely trapped the kinetic product: the 1,2-orthoester. During the nucleophilic attack of benzyl alcohol on the acetoxonium ion, attack at the anomeric carbon (C1) yields the thermodynamic β-glycoside, whereas attack at the central carbon of the dioxolane ring yields the orthoester.

• Causality: Orthoester formation is kinetically favored at low temperatures and short reaction times.

• Solution: Do not quench the reaction prematurely. The orthoester can be isomerized to the thermodynamic β-glycoside by extending the reaction time at room temperature. Ensure sufficient Lewis acid catalyst is still active in the mixture to mediate this rearrangement.

Q3: Should I use BF3·OEt2 or TMSOTf for the anomeric activation? A: Both are standard Lewis acids for anomeric activation[1], but they require different handling. TMSOTf is a highly powerful Lewis acid; it requires only catalytic amounts and drives the reaction rapidly. However, it can promote side reactions, such as the Friedel-Crafts alkylation of the benzyl alcohol ring. BF3·OEt2 is milder, requiring stoichiometric amounts, but is generally more forgiving and provides excellent stereoselectivity[2].

Table 1: Comparative Catalyst Performance in Benzyl Glycosidation

Lewis Acid	Equivalents	Solvent	Temp Profile	Time	Typical Yield	α:β Ratio
BF3·OEt2	1.5 - 2.0	DCM	0 °C → RT	16 h	80 - 85%	< 1:99
TMSOTf	0.1 - 0.2	DCM	0 °C → RT	4 h	85 - 90%	< 1:99
SnCl4	1.0	DCM	RT	24 h	60 - 70%	5:95

| BF3·OEt2 | 1.5 | THF | 0 °C → RT | 24 h | < 50% | 15:85 |

Part 2: Self-Validating Experimental Protocol

This protocol utilizes BF3·OEt2 due to its robust reproducibility and high tolerance for scale-up in standard laboratory environments[2].

Step 1: Preparation of the Donor Complex

• Flame-dry a round-bottom flask under a continuous flow of Argon.

• Add β-D-glucose pentaacetate (1.0 eq, e.g., 5.0 g) and anhydrous DCM (0.1 M concentration).

• Add 20% w/w freshly activated 4Å molecular sieves. Stir for 30 minutes at room temperature.

• Self-Validation Check: The suspension should remain freely mobile and easily stirrable. If the molecular sieves clump together, your reagents are heavily contaminated with water. Stop, re-dry your starting materials, and begin again.

Step 2: Acceptor Addition & Anomeric Activation

• Add anhydrous benzyl alcohol (1.2 eq) to the suspension.

• Cool the reaction mixture to 0 °C using an ice bath.

• Dropwise, add Boron trifluoride diethyl etherate (BF3·OEt2) (1.5 eq).

• Causality: Cooling to 0 °C controls the initial exothermic formation of the oxocarbenium ion. Adding the Lewis acid at room temperature can lead to rapid decomposition of the donor and darkening of the reaction mixture[1].

Step 3: Propagation & Isomerization

• Remove the ice bath and allow the reaction to warm to room temperature.

• Stir continuously for 16 hours under Argon.

• Self-Validation Check: Monitor the reaction via TLC (Hexanes:EtOAc 6:4). You will initially observe a higher Rf spot (the orthoester). Over the 16 hours, this spot must disappear, fully converting to a lower Rf spot (the thermodynamic β-glycoside).

Step 4: Quenching and Isolation

• Cool the mixture back to 0 °C and quench by adding saturated aqueous NaHCO3 until the aqueous layer reaches pH 8.

• Causality: The Lewis acid must be fully neutralized before aqueous workup. Failing to neutralize the acid will result in the hydrolysis of the acetyl protecting groups during concentration.

• Filter the mixture through a Celite pad to remove the molecular sieves.

• Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate in vacuo.

Step 5: Analytical Validation

• Recrystallize the crude product from hot ethanol to yield pure white crystals.

• Self-Validation Check: Run a 1H NMR (CDCl3). Locate the anomeric proton (H-1). It must appear as a doublet around 4.5–4.6 ppm. Crucially, calculate the coupling constant ( J1,2​ ). A value of J≈7.8−8.2 Hz definitively proves the 1,2-trans diaxial relationship, confirming you have synthesized the pure β-anomer. A J value of ~3.5 Hz indicates α-anomer contamination.

Part 3: Quick Reference Troubleshooting Matrix

Table 2: Diagnostic Matrix for Glycosylation Failures

Symptom / Observation	Primary Causality	Corrective Action
High α-anomer ratio in NMR	Solvent participation (e.g., THF/Ether) outcompeting NGP.	Switch to strictly anhydrous DCM. Ensure no ethereal solvents are used during the reaction phase.
Persistent Orthoester intermediate	Insufficient Lewis acid or premature reaction quenching.	Extend reaction time at RT. Verify the integrity of your BF3·OEt2 (it degrades upon exposure to air).
Significant Hemiacetal formation	Moisture in the reaction driving hydrolysis of the oxocarbenium ion.	Rigorously flame-dry glassware. Pre-stir reagents with activated 4Å molecular sieves for 30 mins.
Multiple unidentifiable side products	Catalyst is too strong, or temperature is too high (Friedel-Crafts alkylation).	Lower the activation temperature to -20 °C, or switch from TMSOTf to the milder BF3·OEt2.

References

• Strategies toward protecting group-free glycosylation through selective activation of the anomeric center.National Center for Biotechnology Information (PMC).
• Anomeric Thioglycosides Give Different Anomeric Product Distributions under NIS/TfOH Activation.The Journal of Organic Chemistry - ACS Publications.

Sources

• 1. Strategies toward protecting group-free glycosylation through selective activation of the anomeric center - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Preventing alpha anomer formation in Benzyl 2,3,4,6-tetra-O-acetyl-b-D-glucopyranoside reactions

Topic: Preventing α-Anomer Leakage in Benzyl 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside Synthesis

Welcome to the Glycosylation Support Center. This guide is designed for researchers and drug development professionals struggling with stereoselectivity issues during the synthesis of acetylated benzyl glucosides. While the C2-acetate group is theoretically designed to guarantee β-selectivity, real-world reaction dynamics often lead to frustrating α-anomer contamination.

Below, we deconstruct the causality of this failure, provide diagnostic FAQs, and outline a self-validating protocol to ensure >98% β-selectivity.

The Mechanistic Root of the Problem

The synthesis of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside typically relies on Neighboring Group Participation (NGP) . When a glycosyl donor (like acetobromoglucose) is activated, the C2-acetate carbonyl oxygen attacks the transient oxocarbenium ion to form a stable dioxalenium ion . This intermediate physically blocks the α-face of the sugar ring, forcing the benzyl alcohol nucleophile to attack exclusively from the β-face.

Why does the α-anomer still form? According to foundational research on stereodirecting participation ( [1]), NGP is a unimolecular process that competes with bimolecular nucleophilic attack. If the concentration of the reactants is too high, or if the promoter system is inadequate, benzyl alcohol will directly attack the unshielded oxocarbenium ion before the dioxalenium ion can form, resulting in a loss of stereocontrol. Furthermore, basic conditions can trap the reaction in a 1,2-orthoester state, which may hydrolyze improperly into the α-anomer ([2]).

Pathway Visualization

Mechanistic pathways governing α/β anomer formation in NGP-directed glycosylation.

Diagnostic Troubleshooting (FAQs)

Q: I am using the standard Koenigs-Knorr method with Ag₂CO₃, but my yield of the β-anomer is low, and I see a strange byproduct on my TLC. What is happening? A: You are likely trapping your reaction in a 1,2-orthoester intermediate. Silver carbonate (Ag₂CO₃) is a mild, basic promoter. While it activates the bromide, it lacks the Lewis acidity required to force the orthoester to rearrange into the thermodynamic β-glycoside. Solution: Switch to a stronger Lewis acid promoter like Silver Triflate (AgOTf) or add a catalytic amount of TMSOTf to drive the rearrangement.

Q: Why does scaling up my reaction suddenly introduce 15% of the α-anomer? A: Scaling up often inadvertently increases the molar concentration of the reactants to save solvent. As demonstrated in modern glycoside synthesis reviews ([3]), high concentrations allow the bimolecular attack of benzyl alcohol to outpace the unimolecular formation of the NGP dioxalenium ion. Solution: Maintain strict dilution (≤ 0.05 M) regardless of scale.

Q: Can I just separate the α and β anomers via column chromatography? A: While technically possible, it is notoriously difficult and heavily impacts your yield. Benzyl 2,3,4,6-tetra-O-acetyl-D-glucopyranoside anomers have nearly identical Rf​ values in standard Hexanes/Ethyl Acetate systems. It is far more efficient to control stereochemistry at the reaction stage than to attempt a chromatographic rescue.

Parameter Optimization Matrix

Use the following table to audit your current experimental parameters.

Reaction Parameter	Condition	Expected α:β Ratio	Mechanistic Rationale
Donor Concentration	High (>0.2 M)	15:85	Bimolecular nucleophilic attack outcompetes unimolecular dioxalenium formation.
Donor Concentration	Low (≤0.05 M)	<2:98	Allows complete formation of the stereodirecting NGP intermediate prior to attack.
Promoter Acidity	Ag₂CO₃ (Mild/Basic)	Variable	Insufficient acidity to rearrange the 1,2-orthoester kinetic trap to the β-glycoside.
Promoter Acidity	AgOTf (Strong Lewis Acid)	<2:98	Rapidly collapses the orthoester into the thermodynamic β-product.
Solvent Choice	Diethyl Ether	10:90	Ether oxygen coordinates to the oxocarbenium ion, shielding the β-face and forcing α-attack.
Solvent Choice	DCM / Acetonitrile	<1:99	Nitrile effect forms an α-nitrilium intermediate, actively reinforcing β-face attack.

Self-Validating Experimental Protocol

To ensure absolute stereocontrol, follow this optimized, self-validating Standard Operating Procedure (SOP) for the synthesis of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside.

Phase 1: Setup & Activation

• Preparation: Flame-dry a round-bottom flask under argon. Add 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide (1.0 eq) and Benzyl alcohol (1.2 eq).

• Dilution (Critical Step): Dissolve the reagents in anhydrous Dichloromethane (DCM) to achieve a strict donor concentration of 0.05 M .

  • Causality: Dilution ensures the intramolecular NGP pathway dominates over direct intermolecular attack.

• Moisture Scavenging: Add freshly activated 4Å molecular sieves (approx. 1g per mmol of donor) and stir for 30 minutes at room temperature.

• Promotion: Cool the reaction to -20 °C to stabilize the intermediates. In the dark, add Silver Triflate (AgOTf, 1.1 eq) in a single portion.

Phase 2: Self-Validation & Monitoring

• TLC Check (Self-Validation 1): After 2 hours, check the reaction via TLC (Hexanes/EtOAc 6:4).

  • Diagnostic: The orthoester intermediate runs slightly higher than the β-glycoside. If stained with p -anisaldehyde, the orthoester flashes pink/purple rapidly, whereas the desired β-glycoside turns dark blue/green.

  • Intervention: If the orthoester persists, add a catalytic amount of TMSOTf (0.1 eq) and allow the reaction to warm to 0 °C to force the rearrangement.

Phase 3: Quench & Verification

• Quenching: Once TLC confirms the disappearance of the orthoester and donor, quench the reaction with Triethylamine (TEA, 2.0 eq).

  • Causality: Neutralizing the triflic acid prevents post-reaction thermodynamic anomerization during concentration.

• Workup: Filter the mixture through a pad of Celite to remove silver salts. Wash the organic layer with saturated aqueous NaHCO₃, brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• NMR Verification (Self-Validation 2): Perform a crude ¹H-NMR (CDCl₃).

  • Diagnostic: Locate the anomeric proton (H-1). The target β-anomer will appear as a doublet at ~4.55 ppm with a large trans-diaxial coupling constant (J = 7.8 - 8.2 Hz). If the α-anomer has leaked into the reaction, it will appear at ~5.05 ppm with a small equatorial-axial coupling constant (J = 3.5 - 4.0 Hz).

References

• Title: The Stereoselectivity of Neighboring Group-Directed Glycosylation Is Concentration-Dependent Source: Journal of the American Chemical Society (JACS) URL: [Link]

• Title: Mechanisms of Stereodirecting Participation and Ester Migration from Near and Far in Glycosylation and Related Reactions Source: Chemical Reviews (via PubMed Central) URL: [Link]

• Title: Advances in glycoside and oligosaccharide synthesis Source: Chemical Society Reviews (RSC Publishing) URL: [Link]

Resolving common impurities in Benzyl 2,3,4,6-tetra-O-acetyl-b-D-glucopyranoside crystallization

This technical support guide is designed for researchers, scientists, and drug development professionals encountering common challenges in the crystallization of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to resolve issues related to impurities and crystallization, ensuring the attainment of a high-purity final product.

Troubleshooting Guide: From Oils to Crystals

This section addresses specific issues that may arise during the crystallization of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside, providing potential causes and actionable solutions.

Problem 1: The purified product is a persistent oil or waxy solid and fails to crystallize.

• Potential Cause 1: Presence of Residual Solvents.

  • Explanation: High-boiling point solvents used in the reaction or purification, such as toluene or N,N-dimethylformamide (DMF), can become trapped in the product, inhibiting crystal lattice formation.

  • Solution:

    • Co-evaporation: Dissolve the oily product in a minimal amount of a volatile solvent like dichloromethane (DCM) or ethyl acetate. Concentrate the solution under reduced pressure. Repeat this process 2-3 times to azeotropically remove the residual high-boiling solvent.

    • High-Vacuum Drying: Place the product under a high vacuum for several hours to remove any remaining volatile impurities.

• Potential Cause 2: Significant Impurities Present.

  • Explanation: The presence of impurities, such as incompletely acetylated byproducts or the α-anomer, can disrupt the crystal lattice formation and lower the melting point of the mixture, leading to oiling out.[1]

  • Solution:

    • Column Chromatography: If not already performed, purify the crude product by silica gel column chromatography. A common eluent system is a gradient of ethyl acetate in hexane or heptane.[2]

    • Recrystallization from a Different Solvent System: Attempt recrystallization from a solvent system in which the impurities are more soluble.

Problem 2: Low or no crystal yield after cooling the recrystallization solution.

• Potential Cause 1: The compound is too soluble in the chosen solvent.

  • Explanation: If the compound remains highly soluble even at low temperatures, the solution will not become sufficiently supersaturated for crystallization to occur.

  • Solution:

    • Solvent Selection: The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures. Experiment with different solvent systems. For Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside, ethanol or a mixture of ethanol and a non-polar solvent like cyclohexane or hexane are good starting points.[2]

    • Reduce Solvent Volume: Carefully evaporate some of the solvent from the mother liquor to increase the concentration of the product and induce crystallization.

• Potential Cause 2: Insufficient concentration of the compound.

  • Explanation: If the initial solution is not close to saturation at the boiling point of the solvent, it may not become supersaturated upon cooling.

  • Solution:

    • Concentrate the Solution: Gently heat the solution and evaporate a portion of the solvent to increase the product concentration.

    • Start with a Saturated Solution: When preparing for recrystallization, use the minimum amount of hot solvent required to fully dissolve the solid.

Problem 3: Crystals form, but they are of poor quality (e.g., small needles, powder).

• Potential Cause 1: Rapid cooling of the solution.

  • Explanation: Fast cooling rates promote rapid nucleation, leading to the formation of many small crystals instead of fewer, larger ones.

  • Solution:

    • Slow Cooling: Allow the hot solution to cool slowly to room temperature on the benchtop, insulated with a glass wool or cork ring. Once at room temperature, gradually cool it further in a refrigerator and then an ice bath.

    • Use a Dewar Flask: For very slow cooling, place the flask in a Dewar flask filled with warm water and allow it to cool to ambient temperature over several hours.

• Potential Cause 2: Presence of minor impurities.

  • Explanation: Even small amounts of impurities can interfere with crystal growth, leading to smaller or less well-defined crystals.[3]

  • Solution:

    • Second Recrystallization: Perform a second recrystallization of the obtained crystals to further enhance purity.

    • Charcoal Treatment: If colored impurities are present, they can be removed by adding a small amount of activated charcoal to the hot solution before filtering it hot and allowing it to cool.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside?

A1: The most common impurities arise from the synthesis process, which often involves a Koenigs-Knorr type reaction. These include:

• α-Anomer: The formation of the α-anomer is a common side reaction. While the neighboring group participation of the acetyl group at C-2 favors the formation of the β-anomer, some α-anomer can still be formed.[1][4]

• Partially Acetylated Byproducts: Incomplete acetylation can lead to the presence of tri-, di-, or mono-acetylated benzyl glucopyranosides. These are more polar than the desired product.

• Unreacted Starting Materials: Residual benzyl alcohol or the acetylated glucosyl halide donor may be present.

• Orthoester Byproducts: Under certain conditions in the Koenigs-Knorr reaction, a stable orthoester can form as a byproduct.[5]

• Hydrolysis Products: If moisture is present during workup or purification, hydrolysis of the acetyl groups can occur.

Q2: How can I identify the α-anomer impurity?

A2: The α- and β-anomers can often be distinguished by:

• Thin-Layer Chromatography (TLC): The anomers may have slightly different Rf values on silica gel. Typically, the β-anomer has a slightly higher Rf value than the α-anomer in a solvent system like ethyl acetate/hexane.[6][7]

• ¹H NMR Spectroscopy: The anomeric proton (H-1) is a key diagnostic signal. For the β-anomer, the anomeric proton typically appears as a doublet with a larger coupling constant (J ≈ 7-8 Hz) due to its axial-axial relationship with H-2. The α-anomer's anomeric proton has a smaller coupling constant (J ≈ 3-4 Hz) due to an axial-equatorial relationship.

Q3: What is a good solvent system for the recrystallization of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside?

A3: A good starting point for recrystallization is 95% ethanol . Alternatively, a mixed solvent system of a good solvent like ethanol or ethyl acetate with a poor solvent (anti-solvent) like hexane or cyclohexane can be very effective.[2] The procedure involves dissolving the crude product in a minimal amount of the hot good solvent and then slowly adding the poor solvent until the solution becomes slightly turbid. Upon slow cooling, pure crystals should form.

Q4: My product "oils out" during recrystallization. What does this mean and how can I fix it?

A4: "Oiling out" occurs when the dissolved solid comes out of solution as a liquid instead of a solid crystal. This often happens if the boiling point of the solvent is higher than the melting point of the solute or if significant impurities are present, depressing the melting point.[1]

• To resolve this:

  • Re-heat the solution to dissolve the oil.

  • Add a small amount of additional solvent.

  • Allow the solution to cool much more slowly.

  • If oiling persists, consider using a different recrystallization solvent with a lower boiling point.

Experimental Protocols

Protocol 1: Purification by Column Chromatography

• Prepare the Column: Pack a glass column with silica gel in a slurry of hexane or a low-polarity mixture of hexane and ethyl acetate.

• Load the Sample: Dissolve the crude product in a minimal amount of dichloromethane or the initial eluent. Alternatively, adsorb the crude product onto a small amount of silica gel. Carefully load the sample onto the top of the column.

• Elution: Begin elution with a low-polarity mobile phase (e.g., 10-20% ethyl acetate in hexane). Gradually increase the polarity of the eluent to elute the desired product. The less polar byproducts will elute first, followed by the desired β-anomer, and then the more polar impurities like the α-anomer and partially acetylated compounds.

• Monitor Fractions: Monitor the fractions by TLC to identify and combine those containing the pure product.

• Concentrate: Evaporate the solvent from the combined pure fractions under reduced pressure.

Protocol 2: Recrystallization from Ethanol

• Dissolution: In an Erlenmeyer flask, dissolve the crude Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside in the minimum amount of hot 95% ethanol.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. Crystal formation should be observed.

• Complete Crystallization: Place the flask in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to obtain the purified product.

Data Presentation

Impurity Class	Typical TLC Rf (vs. Product)	Key ¹H NMR Diagnostic Signals (CDCl₃)
Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (Product)	1.0 (Reference)	δ ~4.6 (d, J≈8 Hz, H-1), δ ~1.9-2.1 (multiple s, 12H, Ac)
α-Anomer	Slightly lower	δ ~5.0 (d, J≈3.5 Hz, H-1)
Partially Acetylated Products	Significantly lower	Fewer acetyl signals (e.g., 9H for tri-acetyl), presence of broad -OH signals
Benzyl Alcohol	Variable, often lower	δ ~7.3 (m, 5H, Ar-H), δ ~4.6 (s, 2H, CH₂), broad -OH
Orthoester Byproduct	Variable	Absence of anomeric proton signal, characteristic orthoester signals

Visualizations

Logical Workflow for Troubleshooting Crystallization

Caption: Troubleshooting flowchart for crystallization.

Impurity Formation in Koenigs-Knorr Synthesis

Caption: Impurity formation pathways.

References

• The Royal Society of Chemistry. (n.d.). Supplementary Information Table of contents. Retrieved from [Link]

• Synthesis, Antimicrobial, and DFT Studies of Some Benzyl 4-O-Acyl-α-L-rhamnopyranosides. (n.d.). [Source not further specified].

• Moynihan, H. A., & Allen, C. C. (2016). Methyl tetra-O-acetyl-α-d-glucopyranuronate: crystal structure and influence on the crystallisation of the β anomer. CORA. Retrieved from [Link]

• Keio University. (n.d.). Synthesis of benzyl tetra-O-acetyl-α-L-glucopyranoside from benzyl 2,3-dideoxy-β-D-Erythro-hex-2-enopyranoside. Retrieved from [Link]

• Recrystallization. (n.d.). [Source not further specified].

• PubMed. (2005). An expedient synthesis of benzyl 2,3,4-tri-O-benzyl-beta-D-glucopyranoside and benzyl 2,3,4-tri-O-benzyl-beta-D-mannopyranoside. Retrieved from [Link]

• Methyl and Benzyl (Ethyl 3,4-di-O-benzyl-2-O-benzoyl-1-thio-β-d-glucopyranosyl)uronate. (2024). [Source not further specified].

• NIH. (n.d.). Koenigs-Knorr Synthesis of Cycloalkyl Glycosides. Retrieved from [Link]

• Wikipedia. (n.d.). Koenigs–Knorr reaction. Retrieved from [Link]

• SciSpace. (n.d.). Studies on Koenigs-Knorr Glycosidations. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and NMR Study of Some Important Glucopyranosyl Derivatives | Request PDF. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). 3. Retrieved from [Link]

• ResearchGate. (n.d.). TLC behavior (R f ) a,b of compounds 3, c 8, and 9. Retrieved from [Link]

• IntechOpen. (2012). Unravelling Glycobiology by NMR Spectroscopy. Retrieved from [Link]

• University of Groningen. (n.d.). Thesis (modern). Retrieved from [Link]

• NIH. (n.d.). Immunogens related to the synthetic tetrasaccharide side chain of the Bacillus anthracis exosporium. Retrieved from [Link]

• Beilstein Journals. (n.d.). Synthetic avenues towards a tetrasaccharide related to Streptococcus pneumonia of serotype 6A. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Koenigs–Knorr reaction - Wikipedia [en.wikipedia.org]
• 5. scispace.com [scispace.com]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Hydrogenolysis of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

Welcome to the Technical Support Center. As researchers and drug development professionals, you rely on the precise deprotection of carbohydrate intermediates to synthesize complex glycoconjugates. The hydrogenolysis of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside to yield the free hemiacetal (2,3,4,6-tetra-O-acetyl-D-glucopyranose) is a fundamental transformation. However, this seemingly straightforward palladium-catalyzed reaction is notorious for side reactions that compromise yield and stereochemical integrity.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you eliminate transesterification and acetyl migration during your workflows.

Mechanistic Overview of Reaction Pathways

To troubleshoot effectively, we must first understand the competing reaction pathways at the catalyst surface. The diagram below illustrates the divergence between the desired hydrogenolysis and the two most common side reactions: solvent-mediated deacetylation and pH-driven acetyl migration.

Reaction pathways during hydrogenolysis: Desired deprotection vs. common side reactions.

Troubleshooting Guide & FAQs

Q1: Why am I observing a loss of acetyl groups (deacetylation) during the reaction?

The Causality: Deacetylation in this context is almost always a transesterification event caused by the combination of a nucleophilic solvent (like Methanol or Ethanol) and the heterogeneous surface of the Palladium on Carbon (Pd/C) catalyst. Commercial Pd/C often retains trace basic or acidic sites from its manufacturing process. When exposed to methanol, these sites catalyze the nucleophilic attack of the solvent on your carbohydrate's ester carbonyls, stripping the acetyl groups to form methyl acetate[1]. The Solution: Abandon nucleophilic alcohols. Switch your solvent system to strictly anhydrous Ethyl Acetate (EtOAc) or Tetrahydrofuran (THF). These non-nucleophilic solvents completely shut down the transesterification pathway.

Q2: My NMR shows a complex mixture of acetylated isomers, even though TLC showed complete conversion. How do I prevent acetyl migration?

The Causality: Acetyl migration is a well-documented phenomenon in partially protected carbohydrates[2]. Once the anomeric benzyl ether is cleaved, the newly liberated C-1 hydroxyl group sits in close spatial proximity to the C-2 acetate. Driven by thermodynamic equilibration and catalyzed by the aforementioned trace pH fluctuations on the Pd/C surface, the acetyl group migrates from O-2 to O-1 via a cyclic orthoester-like intermediate. The Solution: You must strictly control the pH of the microenvironment. If you suspect your Pd/C is slightly basic, add a micro-drop (approx. 0.1% v/v) of glacial acetic acid to the EtOAc solvent to buffer the system. Additionally, keep the reaction strictly at room temperature; elevated temperatures exponentially increase the rate of acyl migration.

Q3: Is there a safer, milder alternative to using pressurized H2​ gas that minimizes these side reactions?

The Causality: Yes. Catalytic Transfer Hydrogenation (CTH) utilizes a liquid hydrogen donor—such as Triethylsilane ( Et3​SiH )—instead of H2​ gas. The silane decomposes on the palladium surface to provide a controlled, localized release of hydrogen[3]. The Solution: By using Et3​SiH with Pd/C, you avoid the harsh, unbuffered conditions of a pressurized hydrogen atmosphere. This method is highly chemoselective, often reaching completion in under an hour, which drastically reduces the time window for acetyl migration to occur[4].

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to subsequent steps without confirming the validation checkpoints.

Protocol A: Optimized Hydrogenolysis in Non-Nucleophilic Solvent

Use this standard protocol when pressurized hydrogen is available and transesterification must be avoided.

• Dissolution: Dissolve Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (1.0 g, 1.85 mmol) in anhydrous Ethyl Acetate (20 mL).

  • Validation Checkpoint: The solution must be completely clear. Any turbidity indicates moisture, which can promote hydrolysis.

• Catalyst Preparation: Carefully add 10% Pd/C (100 mg, 10% w/w). To neutralize potential basic sites on the charcoal that cause acetyl migration, add exactly 10 µL of glacial acetic acid.

• Atmosphere Exchange: Seal the vessel. Purge the system with Argon for 5 minutes, followed by purging with H2​ gas. Pressurize the vessel with a hydrogen balloon (approx. 1 atm).

• Reaction & Monitoring: Stir vigorously at 20–25 °C.

  • Validation Checkpoint: Monitor via TLC (Hexane/EtOAc 1:1). The starting material ( Rf​≈0.60 ) should smoothly convert to a lower, UV-inactive, charrable spot ( Rf​≈0.35 ) representing the hemiacetal. Terminate the reaction immediately upon completion (typically 6–12 hours) to prevent late-stage acetyl migration.

• Workup: Filter the suspension through a tightly packed pad of Celite® to remove the Pd/C. Wash the pad with EtOAc (2 × 10 mL). Concentrate the filtrate under reduced pressure at <30 °C.

Protocol B: Catalytic Transfer Hydrogenation (CTH) using Triethylsilane

Use this protocol for rapid, gas-free deprotection with minimal risk of isomer formation.

• Setup: Dissolve the substrate (1.0 g, 1.85 mmol) in a mixture of EtOAc and a trace amount of Methanol (18:2 mL). Note: The trace methanol is required to activate the silane transfer but is kept low enough to prevent transesterification.

• Reagent Addition: Add 10% Pd/C (100 mg). While stirring at room temperature, add Triethylsilane ( Et3​SiH , 3.0 equivalents, 885 µL) dropwise over 5 minutes[3].

  • Causality: Slow addition prevents a sudden spike in localized heat and hydrogen evolution, maintaining the kinetic control needed to prevent migration.

• Reaction & Monitoring: Stir at room temperature.

  • Validation Checkpoint: You should observe mild effervescence immediately upon silane addition. The reaction is typically complete within 30 to 60 minutes. Prolonged exposure is unnecessary and detrimental.

• Workup: Filter through Celite®, wash with EtOAc, and concentrate. The crude product is typically >95% pure by NMR.

Quantitative Data: Methodological Comparison

The following table synthesizes the expected outcomes and risk profiles of various deprotection strategies based on empirical data. Use this to select the appropriate conditions for your specific synthetic constraints.

Method	Solvent System	Catalyst & H-Source	Reaction Time	Typical Yield	Major Side Reaction Risk
Standard (Unoptimized)	Methanol (MeOH)	10% Pd/C + H2​ gas	4 – 12 h	< 60%	High (Deacetylation / Acetal Formation)
Optimized Hydrogenolysis	Ethyl Acetate (EtOAc)	10% Pd/C + H2​ gas	6 – 16 h	> 90%	Moderate (Acetyl Migration if heated)
Catalytic Transfer (CTH)	EtOAc / MeOH (9:1)	10% Pd/C + Et3​SiH	0.5 – 1 h	> 85%	Low (Highly controlled environment)

References

• Title: Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C Source: Beilstein Journal of Organic Chemistry URL: [Link][3]

• Title: Acetyl Group Migration across the Saccharide Units in Oligomannoside Model Compound Source: Journal of the American Chemical Society (ACS) URL: [Link][2]

• Title: Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation Source: Organic Chemistry Portal / Synthesis URL: [Link][4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. BJOC - Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C [beilstein-journals.org]
• 4. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]

Technical Support Center: Separation &amp; Purification of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers and drug development professionals dealing with the isolation and recovery of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (CAS: 10343-13-2) from complex reaction matrices.

The Challenge: Mechanistic Causality in Purification

To successfully separate unreacted Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside, you must exploit its specific physicochemical properties. The molecule features two distinct protective motifs:

• Four Acetyl Groups: These esters completely mask the hydrogen-bond donating capability of the glucose ring, rendering the molecule highly lipophilic and soluble in organic solvents like dichloromethane (DCM) and ethyl acetate [1].

• Anomeric Benzyl Group: The aromatic ring provides strong π−π interactions and makes the molecule highly UV-active (254 nm), which is a critical trait for non-destructive tracking during chromatography.

The Causality of Separation: Your purification strategy is entirely dictated by the reaction you just performed. If you performed a Zemplén deacetylation , your target product is highly polar (water-soluble), making Liquid-Liquid Extraction (LLE) the most efficient route. If you performed hydrogenolysis (debenzylation) , your target product (a hemiacetal) shares a similar lipophilic profile to the starting material, necessitating high-resolution normal-phase silica gel chromatography.

Purification Decision Matrix

Workflow for separating unreacted Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside.

Self-Validating Protocols

To ensure trustworthiness, every protocol below includes a Validation Check —a built-in feedback loop to confirm the success of the step before proceeding.

Protocol A: Liquid-Liquid Extraction (Post-Deacetylation)

Use this when separating the unreacted acetylated starting material from fully deprotected, water-soluble sugars.

• Quench & Evaporate: Neutralize the reaction mixture (e.g., with Amberlite IR-120 H+ resin if NaOMe was used) and concentrate under reduced pressure.

• Partition: Dissolve the crude residue in a 1:1 (v/v) mixture of Dichloromethane (DCM) and Deionized Water (e.g., 50 mL each for a 1 mmol scale).

• Agitate & Separate: Transfer to a separatory funnel, agitate vigorously, and vent. Allow the layers to separate. The dense DCM layer (bottom) will contain the unreacted Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside [2].

• Wash & Dry: Extract the aqueous layer once more with DCM. Combine the organic layers, wash with brine, and dry over anhydrous Na2​SO4​ .

• Validation Check: Spot both the aqueous and organic layers on a TLC plate. Elute with Hexane:EtOAc (1:1). Visualize under UV (254 nm). A successful extraction is validated when a strong UV-active spot (Rf ~0.70) appears only in the organic track, while the aqueous track shows no UV activity but stains heavily at the baseline with p -anisaldehyde.

Protocol B: Silica Gel Flash Chromatography (Post-Hydrogenolysis)

Use this when separating from partially protected or debenzylated products (e.g., 2,3,4,6-tetra-O-acetyl-D-glucopyranose).

• Dry Loading: Dissolve the crude mixture in a minimal amount of DCM. Add silica gel (approx. 3x the crude weight) and evaporate to a free-flowing powder.

• Column Equilibration: Pack a silica gel column and equilibrate with Hexane:EtOAc (3:1) [3].

• Elution: Load the dry powder and elute using a gradient from Hexane:EtOAc (3:1) to (1:1).

• Fraction Collection: Collect small fractions (e.g., 15 mL). The unreacted starting material will elute first due to its lack of free hydroxyl groups.

• Validation Check: Perform TLC on the collected fractions. The unreacted Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside will elute at Rf ~0.45 (in 2:1 Hexane:EtOAc) and must be UV-active . The debenzylated product will elute later (Rf ~0.30) and will be UV-inactive , validating that separation has occurred based on the presence/absence of the benzyl ring.

Quantitative Data Summaries

Table 1: Physicochemical Properties & Separation Relevance

Property	Value	Causality / Relevance to Separation
Molecular Weight	438.43 g/mol	High mass dictates slower diffusion rates during high-resolution chromatography.
Solubility (Organic)	Chloroform, DCM, EtOAc	Ideal for retention in the organic phase during LLE.
Solubility (Aqueous)	Insoluble	Enables rapid, binary separation from deprotected sugars.
Spectroscopy	UV Active (254 nm)	The benzyl ring allows for non-destructive TLC tracking, differentiating it from aliphatic sugars.

Table 2: TLC Retention Factors ( Rf​ ) for Reaction Tracking

Solvent System (v/v)	Target Compound	Rf​ Value	Required Visualization
Hexane:EtOAc (2:1)	Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside	~0.45	UV (254 nm), p -Anisaldehyde
Hexane:EtOAc (2:1)	2,3,4,6-tetra-O-acetyl-D-glucopyranose	~0.30	p -Anisaldehyde ONLY
DCM:MeOH (9:1)	Benzyl β-D-glucopyranoside (Deprotected)	~0.20	UV (254 nm), p -Anisaldehyde

Troubleshooting Q&A (FAQs)

Q: My unreacted Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside is co-eluting with my debenzylated product during flash chromatography. How do I resolve this? A: Co-elution in this scenario means your solvent system is too polar, causing both lipophilic compounds to migrate with the solvent front. Solution: Reduce the polarity of your eluent. Start your gradient at Hexane:EtOAc (4:1) or even (5:1) and increase the column length. The slight polarity difference from the single free anomeric hydroxyl on the debenzylated product requires a shallow gradient to resolve.

Q: I am attempting to recover the unreacted starting material for reuse, but it remains a thick syrup after solvent removal. How can I induce crystallization? A: Peracetylated glucosides are notorious for trapping trace solvents (especially ethyl acetate or DCM), which depresses their melting point and inhibits crystallization. Solution: Co-evaporate the syrup with toluene (2 x 10 mL) to azeotropically remove trace polar solvents. Then, dissolve the residue in a minimum amount of hot absolute ethanol and allow it to cool slowly to room temperature, followed by incubation at 4°C.

Q: During liquid-liquid extraction, I'm getting a stubborn emulsion between the DCM and water layers. How do I force the separation? A: Emulsions in carbohydrate chemistry often occur due to the presence of partially deprotected intermediates acting as surfactants. Solution: Add a saturated solution of sodium chloride (brine) to the aqueous layer. This increases the ionic strength of the aqueous phase, decreasing the solubility of organic molecules in the water (the "salting-out" effect) and forcing the lipophilic Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside fully into the DCM layer.

Q: How can I selectively track the unreacted material versus the debenzylated product on a TLC plate? A: Rely on the benzyl group. Under a short-wave UV lamp (254 nm), only the unreacted Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside will absorb light and appear as a dark spot on a fluorescent TLC plate. The debenzylated product (2,3,4,6-tetra-O-acetyl-D-glucopyranose) lacks the aromatic ring and is completely invisible under UV. You must subsequently stain the plate with p -anisaldehyde or 5% ethanolic sulfuric acid and heat it to reveal the debenzylated product.

References

• Chemistry LibreTexts. (2023). Column Chromatography Protocols and Solvent Selection. LibreTexts. Retrieved from:[Link]

Reference Data & Comparative Studies

Benzyl vs. Phenyl 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranoside: A Comparative Guide for Carbohydrate Synthesis

In the highly specialized field of synthetic carbohydrate chemistry, the selection of an anomeric protecting group dictates the entire synthetic trajectory of a monosaccharide building block. Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside and Phenyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside are two fully acetylated glucose derivatives that feature distinct aryl-based protections at the C1 (anomeric) position.

As a Senior Application Scientist, I have structured this guide to objectively compare these two intermediates, focusing on their orthogonal reactivity, mechanistic causality during activation/cleavage, and their respective experimental workflows.

Structural and Physicochemical Comparison

While both molecules share an identical 2,3,4,6-tetra-O-acetylated glucopyranose core, their anomeric substituents fundamentally alter their downstream utility.

Property	Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucoside	Phenyl 2,3,4,6-tetra-O-acetyl-β-D-glucoside
CAS Number	10343-13-2[1]	4468-72-8[2]
Molecular Formula	C₂₁H₂₆O₁₀	C₂₀H₂₄O₁₀
Molecular Weight	438.4 g/mol [1]	424.4 g/mol [2]
Anomeric Substituent	-O-CH₂-C₆H₅ (Benzyl ether)	-O-C₆H₅ (Phenyl ether)
Primary Utility	Precursor to glycosyl donors (via hemiacetal)[3]	Precursor to enzyme substrates / latent donors[4]
Cleavage Pathway	Catalytic Hydrogenolysis (Pd/C, H₂)	Highly resistant; requires harsh oxidation or specific Lewis acids

Divergent Synthetic Workflows

Figure 1: Divergent synthetic workflows for benzyl and phenyl peracetylated β-D-glucosides.

Mechanistic Causality: Orthogonality vs. Stability

The Benzyl Advantage: Orthogonal Deprotection

The widespread use of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside stems from the principle of orthogonal protecting groups. The causality behind its utility lies in the differential reactivity of its bonds. The aliphatic ester (acetate) bonds at C2, C3, C4, and C6 are stable to reductive conditions. However, the benzylic C-O bond at the anomeric center readily undergoes oxidative addition with palladium catalysts[3].

By subjecting the molecule to catalytic hydrogenolysis, the benzyl group is cleanly removed as toluene, yielding 2,3,4,6-tetra-O-acetyl-D-glucopyranose (a hemiacetal). This hemiacetal is the critical starting point for synthesizing highly reactive glycosyl donors, such as trichloroacetimidates (Schmidt donors) or glycosyl bromides.

The Phenyl Advantage: Extreme Anomeric Stability

Phenyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside is prized for the opposite reason: extreme anomeric stability. The phenolic glycosidic bond is highly resistant to both acidic and basic hydrolysis due to the poor leaving group ability of the phenoxide ion under standard conditions, combined with the lack of a benzylic carbon to facilitate hydrogenolysis.

When subjected to Zemplén deacetylation (catalytic sodium methoxide in methanol), the acetates are transesterified, leaving the robust O-phenyl linkage fully intact. This yields phenyl β-D-glucopyranoside, a critical chromogenic/fluorogenic-like substrate for β-glucosidase enzyme assays[5]. Furthermore, in advanced synthetic schemes, O-phenyl glycosides can serve as "latent" acceptors in pre-activation-based stereoselective glycosylations[4].

Figure 2: Mechanistic logic of anomeric protection and selective cleavage pathways.

Experimental Workflows (Self-Validating Protocols)

To ensure high scientific integrity, the following protocols are designed as self-validating systems, providing the researcher with real-time physical and chemical feedback to confirm reaction success.

Protocol A: Selective Anomeric Deprotection of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

Objective: Isolate the anomeric hemiacetal while preserving secondary acetates.

• Setup: Dissolve 1.0 g of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside in 20 mL of a 1:1 mixture of Ethyl Acetate and Methanol.

• Catalyst Addition: Carefully add 100 mg of 10% Palladium on Carbon (Pd/C). Caution: Pd/C is pyrophoric; add under an inert argon atmosphere.

• Hydrogenation: Purge the flask with H₂ gas and maintain under a balloon of H₂ at room temperature with vigorous stirring.

• Self-Validation (TLC Monitoring): Spot the reaction on a silica TLC plate (Eluent: 1:1 Hexane:EtOAc).

  • Causality Check: The starting material (Rf ≈ 0.6) is UV-active due to the benzyl group. The product (Rf ≈ 0.3) is UV-inactive but will stain dark brown/black with p -anisaldehyde. The complete loss of UV activity in the product spot is your direct mechanistic validation that the benzyl group has been cleaved.

• Workup: Filter the suspension through a pad of Celite to remove the Pd/C. Concentrate the filtrate in vacuo to yield 2,3,4,6-tetra-O-acetyl-D-glucopyranose as a white foam.

Protocol B: Zemplén Deacetylation of Phenyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

Objective: Remove acetate protecting groups to yield a water-soluble enzyme substrate.

• Setup: Suspend 1.0 g of Phenyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside in 15 mL of anhydrous Methanol.

• Catalysis: Add a catalytic amount of Sodium Methoxide (NaOMe) in methanol (approx. 0.1 equivalents).

• Self-Validation (Visual Phase Change): Stir at room temperature.

  • Causality Check: The fully acetylated starting material is poorly soluble in methanol, creating a cloudy suspension. As the transesterification proceeds and the polar hydroxyl groups are unmasked, the product dissolves. The transformation from a cloudy suspension to a completely clear solution visually validates the success of the deacetylation.

• Quenching: Add pre-washed Amberlite IR-120 (H⁺ form) resin to the clear solution until the pH reaches exactly 7.0 (verify with pH paper). Note: Failure to neutralize will result in basic hydrolysis of the glycosidic bond during concentration.

• Workup: Filter off the resin and concentrate the filtrate to yield quantitative phenyl β-D-glucopyranoside.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2728829, Benzyl 2,3,4,6-Tetra-O-acetyl-beta-D-Glucopyranoside." PubChem,[Link].

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6618208, Phenyl-2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside." PubChem,[Link].

• Sun, B., et al. "Pre-activation Based Stereoselective Glycosylations." PMC (NIH),[Link].

Sources

• 1. Benzyl 2,3,4,6-Tetra-O-acetyl-beta-D-Glucopyranoside | C21H26O10 | CID 2728829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenyl-2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside | C20H24O10 | CID 6618208 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 10343-13-2: BENZYL 2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCO… [cymitquimica.com]
• 4. Pre-activation Based Stereoselective Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PHENYL-BETA-D-GLUCOPYRANOSIDE | 1464-44-4 [chemicalbook.com]

Reactivity Profiling in Carbohydrate Synthesis: Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside vs. Trichloroacetimidate Donors

As a Senior Application Scientist in carbohydrate chemistry, navigating the complex landscape of glycosylation requires a deep understanding of donor reactivity, leaving group kinetics, and protecting group strategies. Achieving stereoselective glycosidic bonds relies on the delicate balance between "armed" (electron-donating) and "disarmed" (electron-withdrawing) protecting groups.

This guide provides an objective, data-backed comparison between Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside —a highly stable, disarmed building block—and Trichloroacetimidate (Schmidt) donors , which are considered the gold standard for highly reactive, controlled glycosylations[1].

Mechanistic Reactivity Profiling: Causality and Kinetics

To understand why these two classes of molecules perform differently, we must analyze the causality behind their electronic states and leaving group abilities.

The "Disarmed" Inertness of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside is fundamentally an inert O-glycoside . Its lack of reactivity under standard glycosylation conditions is driven by two factors:

• Poor Leaving Group: The anomeric benzyl ether is highly stable and requires harsh conditions (e.g., strong Lewis acids or hydrogenolysis) to cleave.

• Electronic Disarming: The four acetyl groups at the C2, C3, C4, and C6 positions exert a strong electron-withdrawing effect (-I effect). This severely destabilizes the transition state required to form the critical oxocarbenium ion intermediate[2].

Consequently, this molecule is virtually useless as a direct glycosyl donor. Instead, it serves as a robust, shelf-stable intermediate that must be chemically transformed into a reactive donor[3].

The "Armed" Leaving Group of Trichloroacetimidate Donors

In stark contrast, 4 (Schmidt donors) are exceptionally reactive[4]. Even when fully protected by disarming acetyl groups (e.g., 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl trichloroacetimidate), the leaving group ability of the trichloroacetimidate moiety overcomes the electronic deactivation of the sugar ring.

• Causality: Upon coordination with a catalytic amount of a mild Lewis acid (such as TMSOTf or BF₃·OEt₂), the C=NH bond of the imidate is activated. This facilitates the rapid, irreversible expulsion of trichloroacetamide, driving the formation of the oxocarbenium ion even at low temperatures (-78°C to -20°C)[1].

Synthetic Workflows & Mechanistic Pathways

The relationship between these two compounds is highly synergistic. The inert benzyl glycoside is routinely debenzylated to form a hemiacetal, which is subsequently reacted with trichloroacetonitrile to synthesize the highly reactive trichloroacetimidate donor.

Synthetic workflow converting the inert benzyl glycoside to the reactive trichloroacetimidate donor.

Once the trichloroacetimidate donor is synthesized, it undergoes Schmidt glycosylation. The presence of the C2 acetate group ensures strict 1,2-trans (β-selective) stereocontrol via neighboring group participation (NGP).

Mechanistic pathway of Schmidt glycosylation highlighting oxocarbenium formation and C2 participation.

Quantitative Performance Comparison

The table below summarizes the empirical reactivity profiles of both compounds when subjected to standard glycosylation conditions[1],[5].

Parameter	Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside	2,3,4,6-tetra-O-acetyl-D-glucopyranosyl trichloroacetimidate
Primary Synthetic Role	Stable Intermediate / Precursor	Highly Reactive Glycosyl Donor
Leaving Group	Benzyl alcohol (Extremely Poor)	Trichloroacetamide (Excellent)
Electronic Profile	Highly Disarmed	Disarmed (Compensated by leaving group)
Activation Promoters	Harsh (e.g., BCl₃, SnCl₄ + Heat)	Mild Catalytic (TMSOTf, BF₃·OEt₂, HClO₄)
Typical Reaction Temp.	> 60°C (Often results in decomposition)	-78°C to 0°C
Glycosylation Yield	< 5% (Inert under mild conditions)	75% - 95% (Highly efficient)
Stereoselectivity	N/A (Fails to react)	Exclusive β-selectivity (via C2 NGP)

Experimental Methodologies (Self-Validating Protocols)

To demonstrate the causality of these reactivity differences, the following protocols outline the transformation of the inert benzyl glycoside into the reactive imidate, followed by a successful glycosylation event[5],[3].

Protocol A: Debenzylation (Activation Prep)

Purpose: To remove the unreactive benzyl ether and expose the anomeric hydroxyl group.

• Setup: Dissolve Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (1.0 eq) in a 1:1 mixture of EtOAc and MeOH (0.1 M).

• Catalyst Addition: Add 10% Pd/C (10% w/w relative to the substrate).

• Reaction: Purge the flask with Argon, then backfill with H₂ gas (1 atm via balloon). Stir vigorously at room temperature for 12 hours.

• Workup: Filter the suspension through a pad of Celite to remove the palladium catalyst. Concentrate the filtrate under reduced pressure to yield 2,3,4,6-tetra-O-acetyl-D-glucopyranose (hemiacetal) in >95% yield.

Protocol B: Synthesis of the Trichloroacetimidate Donor

Purpose: To install the highly reactive trichloroacetimidate leaving group.

• Setup: Dissolve the hemiacetal (1.0 eq) in anhydrous CH₂Cl₂ (0.2 M) under an inert Argon atmosphere.

• Reagent Addition: Add trichloroacetonitrile (10.0 eq) followed by a catalytic amount of DBU (0.1 eq) or K₂CO₃ at 0°C[3]. Causality Note: The choice of base dictates the anomeric outcome of the imidate. DBU often favors the thermodynamic α-imidate, which is highly stable and ideal for subsequent β-selective glycosylations.

• Reaction: Stir at 0°C for 2 hours.

• Purification: Concentrate the mixture and purify rapidly via flash column chromatography (neutralized silica, Hexanes/EtOAc) to yield the trichloroacetimidate donor.

Protocol C: Schmidt Glycosylation

Purpose: To execute a stereoselective glycosylation utilizing the armed leaving group.

• Setup: Co-evaporate the synthesized trichloroacetimidate donor (1.2 eq) and the chosen glycosyl acceptor (1.0 eq) with anhydrous toluene twice to remove trace water.

• Reaction Matrix: Dissolve the mixture in anhydrous CH₂Cl₂ (0.05 M) and add freshly activated 4Å molecular sieves. Stir for 30 minutes at room temperature, then cool to -20°C.

• Activation: Dropwise add TMSOTf (0.1 eq). Causality Note: The low temperature prevents side reactions and ensures the C2 acetate group has sufficient time to form the stabilizing dioxolenium ring, guaranteeing 1,2-trans selectivity[1].

• Quench & Isolate: After 30 minutes, quench the reaction with triethylamine (0.2 eq), filter through Celite, and purify via chromatography to isolate the pure β-glycoside (Typical yields: 75-90%)[5].

References

• Stereoselective Synthesis of 1,2-cis-Glycosides , Glycoforum.[Link]

• O-(α-D-Glucopyranosyl)trichloroacetimidate as a Glucosyl Donor , ResearchGate. [Link]

• From Solution Phase to “On-Column” Chemistry: Trichloroacetimidate-Based Glycosylation Promoted by Perchloric Acid−Silica , ACS Publications.[Link]

• SELF-PROMOTED AND STEREOSPECIFIC FORMATION OF N-GLYCOSIDES , The Royal Society of Chemistry.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Glycoword / Glycotechnology-A03 [glycoforum.gr.jp]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to HPLC Method Validation for Purity Assessment of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of complex carbohydrates and glycoconjugates, the purity of intermediates is paramount to ensuring the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive, in-depth analysis of a validated High-Performance Liquid Chromatography (HPLC) method for determining the purity of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside, a key building block in glycosylation chemistry. We will explore the rationale behind the experimental choices, present a detailed validation protocol in accordance with international guidelines, and compare the HPLC method with alternative analytical techniques.

The Critical Role of Purity for Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside is a crucial intermediate in the synthesis of various biologically active molecules. Impurities, which can arise from starting materials, side reactions, or degradation, can have a significant impact on the yield and purity of subsequent synthetic steps and, more importantly, may introduce toxic or immunogenic components into the final drug product. Therefore, a robust and reliable analytical method for purity assessment is not just a quality control measure but a cornerstone of the entire drug development process.

HPLC Method Validation: A Framework for Trustworthiness

The validation of an analytical procedure is the process by which it is established, by laboratory studies, that the performance characteristics of the procedure meet the requirements for the intended analytical applications.[1][2] This guide adheres to the principles outlined in the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring a globally accepted standard of validation.[3][4] The objective is to demonstrate that the analytical procedure is fit for its intended purpose.[1]

The validation process for a purity-indicating HPLC method encompasses several key parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is further subdivided into repeatability (intra-day) and intermediate precision (inter-day, different analysts, different equipment).

• Detection Limit (DL): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (QL): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Below is a visual representation of the HPLC method validation workflow:

Caption: Workflow for HPLC Method Validation.

Detailed Experimental Protocol: HPLC Purity Determination

This section outlines a step-by-step methodology for the validation of an HPLC method for Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside.

Chromatographic Conditions

Parameter	Condition	Rationale
Instrument	HPLC with UV Detector	Standard equipment for pharmaceutical analysis, providing the necessary sensitivity and reproducibility.
Column	C18, 4.6 x 250 mm, 5 µm	Reversed-phase chromatography is well-suited for the separation of moderately polar compounds like acetylated glycosides.[5]
Mobile Phase	Acetonitrile:Water (Gradient)	A gradient elution is employed to ensure adequate separation of the main peak from potential impurities with varying polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and separation efficiency.
Detection	UV at 254 nm	The benzyl group provides strong UV absorbance at this wavelength, allowing for sensitive detection.
Injection Volume	10 µL	A typical injection volume that minimizes band broadening while ensuring adequate signal.
Column Temp.	30 °C	Maintaining a constant temperature ensures reproducible retention times.

Validation Protocol

Specificity:

• Prepare solutions of the analyte, a placebo (a mixture of all potential excipients if in a formulation), and known potential impurities.

• Inject each solution individually to determine their retention times.

• Inject a spiked sample containing the analyte and all potential impurities to demonstrate that the analyte peak is resolved from all other peaks.

• Perform forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) on the analyte to generate degradation products and demonstrate that the method can separate these from the parent compound.

Linearity and Range:

• Prepare a series of at least five standard solutions of the analyte at concentrations ranging from 50% to 150% of the nominal concentration.

• Inject each standard in triplicate.

• Plot a graph of the mean peak area against the concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line. The correlation coefficient should be ≥ 0.999.

Accuracy:

• Prepare samples of a known concentration (e.g., a placebo spiked with the analyte) at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration).

• Prepare three replicates for each concentration level.

• Analyze the samples and calculate the percentage recovery at each level. The mean recovery should be within 98.0% to 102.0%.

Precision:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples of the analyte at 100% of the nominal concentration.

  • Analyze the samples on the same day, with the same analyst and instrument.

  • Calculate the relative standard deviation (RSD) of the results. The RSD should be ≤ 2.0%.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst and/or a different instrument.

  • Calculate the RSD for the combined results from both studies. The RSD should be ≤ 2.0%.

Detection Limit (DL) and Quantitation Limit (QL):

• Based on the Standard Deviation of the Response and the Slope:

  • Determine the slope of the calibration curve from the linearity study.

  • Determine the standard deviation of the response from a series of blank injections.

  • Calculate DL and QL using the formulas: DL = 3.3 * (σ/S) and QL = 10 * (σ/S), where σ is the standard deviation of the response and S is the slope of the calibration curve.

Robustness:

• Introduce small, deliberate variations to the chromatographic conditions, one at a time. Examples include:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic component)

• Analyze a system suitability sample under each varied condition.

• Evaluate the effect of these changes on the system suitability parameters (e.g., retention time, peak asymmetry, and resolution). The system suitability criteria should still be met.

The logical relationship between these validation parameters is illustrated below:

Caption: Interrelationship of HPLC Validation Parameters.

Comparison with Alternative Analytical Techniques

While HPLC is considered the gold standard for purity analysis in the pharmaceutical industry, other techniques can provide complementary information or may be more suitable in specific contexts.[6]

Technique	Principle	Advantages for Purity Analysis	Disadvantages
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary and a mobile phase.[7]	High resolution, sensitivity, and reproducibility. Capable of separating complex mixtures. Well-established and accepted by regulatory agencies.	Requires method development and validation. Can be time-consuming.
Gas Chromatography (GC)	Separation of volatile compounds based on their partitioning between a stationary phase and a carrier gas.	Excellent for analyzing volatile impurities like residual solvents.[6]	Not suitable for non-volatile or thermally labile compounds like Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside without derivatization.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei.	Provides detailed structural information, enabling the identification and quantification of impurities without the need for a reference standard for each impurity.	Lower sensitivity compared to HPLC. Can be complex to interpret for mixtures.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	High sensitivity and specificity for impurity identification, especially when coupled with a separation technique like LC-MS.[6][8]	Quantification can be challenging without appropriate standards. Ionization efficiency can vary between compounds.
Capillary Electrophoresis (CE)	Separation of ions based on their electrophoretic mobility in an electric field.	High separation efficiency and short analysis times.[6]	Lower loading capacity and sensitivity compared to HPLC.

Conclusion and Recommendations

The validated HPLC method presented in this guide offers a robust, reliable, and accurate approach for the purity assessment of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside. Its high resolving power and sensitivity make it superior to other techniques for routine quality control. However, for comprehensive impurity profiling, especially during process development and for the identification of unknown impurities, orthogonal techniques such as LC-MS and NMR are invaluable. By employing a validated HPLC method as the primary tool for purity determination and supplementing it with other advanced analytical techniques, researchers and drug developers can ensure the quality and consistency of this critical pharmaceutical intermediate, ultimately contributing to the safety and efficacy of the final drug product.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA. [Link]

• Scribd. (n.d.). ICH Q2(R1) Analytical Procedures Guide. Scribd. [Link]

• Jordi Labs. (n.d.). ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. [Link]

• Springer. (2026). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. Springer. [Link]

• Thieme. (n.d.). Modern HPLC as a Tool for Chemotaxonomical Investigations: Iridoid Glucosides and Acetylated. Thieme. [Link]

• PubMed. (n.d.). Modern HPLC as a Tool for Chemotaxonomical Investigations: Iridoid Glucosides and Acetylated Flavonoids in the Group of Stachys recta1. PubMed. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. ICH. [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Moravek, Inc. [Link]

• ALWSCI. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. ALWSCI. [Link]

• National Center for Biotechnology Information. (n.d.). Recent trends in the impurity profile of pharmaceuticals. NCBI. [Link]

• MDPI. (2024). Advances in Impurity Profiling of Pharmaceutical Formulations. MDPI. [Link]

• National Center for Biotechnology Information. (n.d.). Acetylation in Ionic Liquids Dramatically Increases Yield in the Glycosyl Composition and Linkage Analysis of Insoluble and Acidic Polysaccharides. NCBI. [Link]

• PubChem. (n.d.). Benzyl 2,3,4,6-Tetra-O-acetyl-beta-D-Glucopyranoside. PubChem. [Link]

Sources

• 1. fda.gov [fda.gov]
• 2. scribd.com [scribd.com]
• 3. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 4. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 7. biomedres.us [biomedres.us]
• 8. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

In the realm of glycobiology and pharmaceutical development, the precise structural elucidation of carbohydrates is paramount. Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside serves as a crucial intermediate in the synthesis of various biologically active compounds and complex oligosaccharides. Its peracetylated nature enhances volatility and thermal stability, making it amenable to analysis by gas chromatography-mass spectrometry (GC-MS), a powerful technique for the characterization of such molecules.

This guide provides an in-depth analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside. We will explore the key fragmentation pathways, identify diagnostic ions, and compare its fragmentation behavior to alternative derivatization strategies, offering researchers and drug development professionals a robust framework for the interpretation of mass spectra of acetylated glycosides.

Experimental Protocol: GC-MS Analysis

The following protocol outlines the typical conditions for the analysis of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside by GC-MS, based on established methodologies for acetylated glycosides.[1]

1. Sample Preparation (Acetylation)

If starting from the unprotected benzyl β-D-glucopyranoside, a standard acetylation procedure is required:

• Dissolve 10 mg of the dried glucoside in 0.4 mL of dry pyridine.

• Add 1.0 mL of acetic anhydride.

• Heat the mixture at 100°C for 1 hour with stirring.

• Cool the reaction mixture to room temperature and add 20 mL of ice-cold water.

• Extract the aqueous layer three times with 5 mL of diethyl ether.

• Wash the combined ether extracts three times with 3 mL of water.

• Dry the ether layer over anhydrous magnesium sulfate.

• Concentrate the solution to a final volume of approximately 0.5 mL for GC-MS analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Conditions

• Gas Chromatograph: Hewlett-Packard 5890 or equivalent.

• Column: HP-101 (Dimethylpolysiloxane), 25 m x 0.2 mm i.d., 0.2 µm film thickness.

• Carrier Gas: Helium, at a flow rate of 1 mL/min.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 1:50.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 4 minutes.

  • Ramp: 10°C/min to 220°C.

• Mass Spectrometer: Hewlett-Packard 5971A Mass Selective Detector or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 280°C.

• Mass Range: m/z 30-600.

Fragmentation Pattern Analysis

The mass spectrum of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside is characterized by the absence of a prominent molecular ion peak (M+, m/z 438), which is common for peracetylated glycosides under EI conditions.[2] The fragmentation pattern is dominated by ions arising from the cleavage of the glycosidic bond and subsequent fragmentations of the acetylated glucose moiety, as well as ions characteristic of the benzyl aglycone.

The fragmentation of acetylated carbohydrates is a well-studied process, with characteristic neutral losses of acetic acid (60 Da) and ketene (42 Da) from the sugar ring fragments.[3] The primary fragmentation pathways for Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside are illustrated below.

Key Fragment Ions and Their Origins

The mass spectrum is a composite of fragments derived from both the glycone (the sugar part) and the aglycone (the non-sugar part).[1]

m/z	Proposed Structure/Fragment	Description
331	[Tetra-O-acetyl-glucopyranosyl]-	Loss of the benzyloxy radical
169	Oxonium ion	A key diagnostic ion for acetylated hexoses
109	Oxonium ion	Further fragmentation of the m/z 169 ion
108	Benzyl Cation	Cleavage of the glycosidic bond with charge retention on the aglycone
91	Tropylium ion	Rearrangement product of the benzyl cation
43	Acetyl cation	Characteristic fragment from the acetyl protecting groups

Mechanistic Insights into Fragmentation Pathways

1. Fragmentation of the Acetylated Glucose Moiety

The fragmentation of the peracetylated glucose portion of the molecule is a rich source of diagnostic ions. A key fragmentation pathway involves the formation of a series of oxonium ions, which are characteristic of acetylated hexoses.

Fragmentation of the Aglycone.

Comparison with Alternative Derivatization Methods

The choice of derivatization strategy significantly influences the fragmentation pattern in mass spectrometry.

• Unprotected Benzyl β-D-glucopyranoside: The fragmentation of the unprotected glycoside would be dominated by the neutral loss of the entire glucose moiety (162 Da), leading to a prominent aglycone ion. Cross-ring cleavages of the sugar would be less favorable and would yield a different set of fragment ions.

• Permethylated Benzyl β-D-glucopyranoside: Permethylation is another common derivatization technique. The fragmentation of the corresponding permethylated derivative would be characterized by the neutral loss of methanol (32 Da) and fragments containing methoxy groups. The diagnostic ions for the sugar moiety would be different from those of the peracetylated compound, providing complementary structural information.

The peracetylation strategy, as demonstrated here, offers the advantage of producing a series of highly characteristic oxonium ions from the carbohydrate backbone, which are invaluable for confirming the identity of the hexose unit.

Conclusion

The electron ionization mass spectrometry fragmentation of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside provides a rich fingerprint for its structural confirmation. The key diagnostic features are the prominent oxonium ions derived from the acetylated glucose moiety, particularly at m/z 331, 169, and 109, and the characteristic ions of the benzyl aglycone at m/z 108 and 91. A thorough understanding of these fragmentation pathways allows for the confident identification of this important glycochemical in complex mixtures and serves as a foundational model for the interpretation of mass spectra of other peracetylated glycosides.

References

• Allen, J., et al. (2004). Acyclic Sugar Derivatives for GC/MS Analysis of 13C-Enrichment during Carbohydrate Metabolism. Analytical Chemistry, 76(21), 6439-6445. Available at: [Link]

• Kovaříková, I., & Mastelić, J. (2003). GC-MS characterization of acetylated β-D-glucopyranosides: Transglucosylation of volatile alcohols using almond β-glucosidase.
• Jerković, I., Mastelić, J., Blažević, I., Šindler-Kulyk, M., & Vikić-Topić, D. (2005). GC-MS Characterization of Acetylated O-glucofuranosides: Direct Glucosylation of Volatile Alcohols from Unprotected Glucose.

• Sárossy, Z., Plackett, D., & Egsgaard, H. (2012). Carbohydrate analysis of hemicelluloses by gas chromatography-mass spectrometry of acetylated methyl glycosides. Analytical and Bioanalytical Chemistry, 403(7), 1923-1930. Available at: [Link]

• Jerković, I., Mastelić, J., & Marijanović, Z. (2005). GC-MS Characterization of Acetylated O-glucofuranosides: Direct Glucosylation of Volatile Alcohols from Unprotected Glucose. FULIR. Available at: [Link]

• GC-MS AS A TOOL FOR CARBOHYDRATE ANALYSIS IN A RESEARCH ENVIRNOMENT. CABI Digital Library. Available at: [Link]

• Mass Spectrometry Fragmentation. chemconnections.org. Available at: [Link]

• β-D-Glucopyranose, 4-O-(2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl)-, tetraacetate. NIST Chemistry WebBook. Available at: [Link]

• Mass Spectrometry: Fragmentation. University of Arizona. Available at: [Link]

• Benzyl 2,3,4,6-Tetra-O-acetyl-beta-D-Glucopyranoside. PubChem. Available at: [Link]

• Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. PMC. Available at: [Link]

• Jia, W., et al. (2017). Identification of Glycoside Compounds from Tobacco by High Performance Liquid Chromatography/Electrospray Ionization Linear Ion-Trap Tandem Mass Spectrometry Coupled with Electrospray Ionization Orbitrap Mass Spectrometry. Journal of the Brazilian Chemical Society. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

• Acetylated Methyl Glycosides: Advantages & Limitations. Glycopedia. Available at: [Link]

Sources

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. Acetylated Methyl Glycosides: Advantages & Limitations - Glycopedia [glycopedia.eu]
• 3. pubs.acs.org [pubs.acs.org]

Validating Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside Structure: A Comparative Guide to 1D vs. 2D COSY NMR

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Methodological Protocol

Introduction: The Analytical Bottleneck in Carbohydrate Chemistry

In carbohydrate chemistry and drug development, the unambiguous structural validation of synthetic intermediates is a non-negotiable quality control step. Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (C₂₁H₂₆O₁₀) is a ubiquitous 1 used extensively in oligosaccharide synthesis[1]. However, confirming its exact stereochemistry—specifically the all-axial proton arrangement of the β-D-gluco configuration—presents a significant analytical challenge.

This guide objectively compares the performance of standard 1D ¹H NMR against 2D Homonuclear Correlation Spectroscopy (COSY) NMR, demonstrating why 2D COSY is the gold standard for resolving spectral ambiguity in peracetylated carbohydrates.

The Analytical Challenge: Why 1D NMR Falls Short

Carbohydrates are notorious for their 2[2]. In the case of peracetylated glucopyranosides, the electron-withdrawing effect of the four O-acetyl groups shifts the ring protons (H2, H3, and H4) downfield into a narrow, crowded spectral window between 4.8 and 5.5 ppm.

In a standard 1D ¹H NMR spectrum, these signals overlap heavily, forming complex multiplets. Because structural validation relies on extracting scalar coupling constants (³J) to confirm the axial-axial relationships of the pyranose ring, 1D NMR alone fails to provide a self-validating proof of the molecular structure. Relying solely on 1D NMR introduces unacceptable ambiguity, often requiring 3 to deconvolute the data[3].

The Causality of 2D COSY NMR Superiority

To overcome 1D spectral crowding, 2D COSY NMR visualizes 4 (typically 2 to 3 bonds apart) across a two-dimensional frequency map[4].

The Causality: By applying a specific radiofrequency pulse sequence (90°-t₁-90°-Acq), COSY transfers magnetization through scalar J-coupling. This separates overlapping resonances by spreading them into a second dimension. Starting from the well-resolved anomeric proton (H1), an analyst can systematically "walk" around the pyranose ring. By extracting the ³J coupling constants from the cross-peaks, one can definitively prove the β-D-gluco stereochemistry (where ³J₁,₂, ³J₂,₃, ³J₃,₄, and ³J₄,₅ are all ~8–10 Hz due to their 180° axial-axial dihedral angles).

Comparative Performance Analysis

Analytical Parameter	1D ¹H NMR Performance	2D COSY NMR Performance
Signal Resolution (4.8 - 5.5 ppm)	Poor (Heavy overlap of H2, H3, H4)	Excellent (Signals resolved as distinct cross-peaks)
Stereochemical Validation	Ambiguous (Cannot extract all ³J values)	Definitive (Axial-axial ³J couplings clearly measurable)
Spin System Tracing	Impossible due to second-order effects	Highly intuitive via sequential off-diagonal cross-peaks
Acquisition Time	< 5 minutes	15 - 30 minutes
Data Complexity	Low	High (Requires 2D matrix processing)

Visualizing the Analytical Logic

The following diagrams illustrate the self-validating logic of the NMR workflow and the specific spin-tracing pathway used to confirm the molecule's structure.

Workflow for validating carbohydrate structures using sequential 1D and 2D NMR techniques.

Sequential proton spin-tracing via 3J-coupling cross-peaks in a 2D COSY NMR spectrum.

Experimental Methodology: Self-Validating Protocol

To ensure a self-validating system, the following step-by-step protocol must be strictly adhered to during data acquisition and analysis.

Step 1: Sample Preparation Dissolve 15 mg of highly pure Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside in 0.6 mL of deuterated chloroform (CDCl₃, 99.8% D). Ensure the solution is free of particulate matter to maintain optimal magnetic field homogeneity.

Step 2: 1D ¹H NMR Baseline Acquisition Acquire a standard 1D ¹H NMR spectrum (e.g., 400 or 500 MHz spectrometer) using a 30° pulse angle, 16 scans, and a 2-second relaxation delay. Calibrate the spectrum using the residual CHCl₃ solvent peak at 7.26 ppm. Identify the anomeric H1 doublet at ~4.55 ppm.

Step 3: 2D COSY Acquisition Configure the COSY pulse sequence. Set the spectral width to cover the entire proton range (e.g., 0–8 ppm) in both dimensions. Acquire 128 to 256 t₁ increments with 8 scans per increment to ensure a sufficient signal-to-noise ratio for the cross-peaks.

Step 4: Data Processing Apply a sine-bell squared apodization function in both t₁ and t₂ dimensions before Fourier transformation. This enhances the resolution of the cross-peaks while suppressing the broad diagonal signals. Symmetrize the 2D matrix to remove artifactual noise.

Step 5: Spin System Tracing (The "Walk")

• Locate the diagonal peak for H1 (~4.55 ppm).

• Scan horizontally/vertically to find the cross-peak linking H1 to H2 (~5.05 ppm). The ³J₁,₂ coupling of ~7.9 Hz confirms the β-anomeric configuration.

• Move to the H2 diagonal peak and locate the cross-peak to H3 (~5.15 ppm).

• Continue tracing from H3 to H4 (~5.08 ppm), and H4 to H5 (~3.65 ppm). The large ³J couplings (~9.5 Hz) confirm the all-axial arrangement of the gluco-isomer.

• Trace H5 to the diastereotopic H6a/H6b protons (~4.15–4.25 ppm) to terminate the sequence.

Conclusion

While 1D ¹H NMR provides a rapid initial screen, it is fundamentally inadequate for the unambiguous structural validation of peracetylated carbohydrates like Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside due to severe spectral overlap. 2D COSY NMR overcomes this limitation by leveraging homonuclear magnetization transfer to resolve hidden J-couplings. By implementing the step-by-step spin-tracing protocol outlined above, researchers can achieve absolute stereochemical confidence, ensuring the integrity of downstream drug development workflows.

Sources

• 1. Benzyl 2,3,4,6-Tetra-O-acetyl-beta-D-Glucopyranoside | C21H26O10 | CID 2728829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cigs.unimo.it [cigs.unimo.it]
• 3. pubs.acs.org [pubs.acs.org]
• 4. JEOL USA blog | COSY/TOCSY Analysis│Interpreting spin correlation [jeolusa.com]

Comparative Guide: Stability of Benzyl vs. Methyl Peracetylated Glucopyranosides in Acidic Conditions

As a Senior Application Scientist in carbohydrate chemistry, I frequently encounter a critical decision point in synthetic route design: selecting the appropriate anomeric protecting group. The choice between a benzyl and a methyl aglycone for peracetylated glucopyranosides—specifically Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside versus Methyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside —dictates not only the downstream deprotection strategy but also the intermediate stability during acidic reaction conditions.

This guide provides an objective, mechanistically grounded comparison of these two protected glycosides, detailing their behavior under acidic conditions, the causality behind their stability, and validated experimental protocols for empirical testing.

Mechanistic Grounding: Acid-Catalyzed Hydrolysis

To understand the stability differences, we must first examine the fundamental mechanism of acid-catalyzed glycoside hydrolysis. The reaction proceeds via a specific acid-catalyzed unimolecular (A-1) pathway[1].

• Protonation : The exocyclic glycosidic oxygen is rapidly and reversibly protonated.

• Heterolysis (Rate-Limiting) : The aglycone (benzyl alcohol or methanol) departs, leading to the formation of a highly reactive endocyclic oxocarbenium ion.

• Nucleophilic Attack : Water attacks the oxocarbenium ion to form a hemiacetal (the deprotected reducing sugar).

Figure 1: A-1 mechanism of acid-catalyzed glycoside hydrolysis via an oxocarbenium ion.

Structural Impact on Acid Stability

The stability of a glycosidic bond in acid is a delicate interplay between the electron-withdrawing nature of the ring substituents and the leaving group ability of the aglycone.

The "Disarming" Effect of Peracetylation

Both Benzyl and Methyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranosides are highly stable in mild to moderate acidic conditions compared to their fully deprotected (hydroxylated) counterparts. This is due to the "disarming" effect of the acetyl groups[2]. The four O-acetyl groups exert a powerful electron-withdrawing inductive (-I) effect. Because the rate-determining step of hydrolysis requires the formation of a positively charged oxocarbenium ion, the electron-withdrawing acetyl groups severely destabilize this transition state, raising the activation energy ( Ea​ ) and drastically slowing the hydrolysis rate.

The Aglycone Effect: Benzyl vs. Methyl

While both molecules are heavily disarmed, empirical kinetic studies reveal that benzyl glycosides are generally more susceptible to acid hydrolysis than methyl glycosides [3].

• Leaving Group Dynamics : Benzyl alcohol is a slightly better leaving group than methanol. The transition state leading to the departure of the aglycone involves partial positive charge development on the exocyclic oxygen. The polarizable benzyl group stabilizes this transition state better than the smaller methyl group[1].

• Steric Relief : The bulky benzyl group introduces more steric strain at the anomeric center than a methyl group. The release of this strain upon the departure of benzyl alcohol provides a slight thermodynamic driving force, marginally increasing the hydrolysis rate compared to the methyl derivative.

Despite this relative difference, both compounds require harsh conditions (e.g., elevated temperatures with strong mineral acids like HCl or H₂SO₄) to undergo significant hydrolysis.

Comparative Data Presentation

The following table summarizes the quantitative and qualitative differences between the two protected glycosides.

Parameter	Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside	Methyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside
Aglycone (ROH)	Benzyl alcohol	Methanol
Relative Acid Stability	High (Slightly lower than Methyl)	Very High
Oxocarbenium Destabilization	Strong (4x O-Acetyl groups)	Strong (4x O-Acetyl groups)
Orthogonal Cleavage	Hydrogenolysis (H₂, Pd/C)	None (Requires harsh Lewis acids like BBr₃)
Primary Synthetic Utility	Temporary anomeric protection	Permanent anomeric protection / Model studies

Experimental Protocol: Kinetic Stability Assessment

Materials Required

• Substrates: Benzyl and Methyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (>98% purity).

• Solvent: Acetonitrile (HPLC grade) and Milli-Q Water.

• Acid: Trifluoroacetic acid (TFA) or 1.0 M HCl.

• Quenching Agent: Saturated aqueous NaHCO₃.

Step-by-Step Methodology

• Stock Preparation : Prepare a 10 mM stock solution of each glycoside in a 50:50 (v/v) mixture of Acetonitrile/Water to ensure complete solubility.

• Acid Initiation : Transfer 5.0 mL of the stock solution to a temperature-controlled reaction vial. Add the chosen acid (e.g., TFA to a final concentration of 0.5 M) and immediately vortex.

• Thermal Incubation : Place the vials in a heating block set to 60°C.

• Aliquot & Quench : At predefined time points (t = 0, 1, 2, 4, 8, and 24 hours), withdraw a 100 µL aliquot. Immediately transfer this aliquot into a vial containing 100 µL of saturated NaHCO₃ to neutralize the acid and halt the hydrolysis.

• Chromatographic Analysis : Analyze the quenched samples via Reversed-Phase HPLC (C18 column, UV detection at 210 nm or ELSD). Quantify the remaining intact glycoside by integrating the substrate peak area relative to the t=0 baseline.

Figure 2: Standardized workflow for kinetic stability assessment of protected glycosides.

Conclusion & Strategic Recommendations

When designing a synthetic route:

• Choose the Benzyl Glycoside when you need a temporary anomeric protecting group that can survive mild acidic glycosylation conditions (due to the disarming acetyls) but can be cleanly and orthogonally removed later via catalytic hydrogenolysis (Pd/C, H₂) without disturbing the ester linkages.

• Choose the Methyl Glycoside when the anomeric position must remain permanently blocked throughout the entire synthetic sequence, including exposure to strong acids, as its removal requires aggressively harsh conditions that would otherwise destroy the molecule.

Both molecules leverage the electron-withdrawing power of peracetylation to resist acid-catalyzed oxocarbenium ion formation, making them highly robust tools in the carbohydrate chemist's arsenal.

References

• Heidt, L. J., & Purves, C. B. "Thermal Rates and Activation Energies for the Aqueous Acid Hydrolysis of α- and β-Methyl, Phenyl and Benzyl-D-glucopyranosides, α- and β-Methyl and β-Benzyl-D-fructopyranosides, and α-Methyl-D-fructofuranoside." ACS Publications. URL:[Link]

• Timell, T. E. "THE ACID HYDROLYSIS OF GLYCOSIDES: I. GENERAL CONDITIONS AND THE EFFECT OF THE NATURE OF THE AGLYCONE." Canadian Science Publishing. URL:[Link]

• Jensen, H. H., Pedersen, C. M., & Bols, M. "The Influence of Neighboring Group Participation on the Hydrolysis of 2-O-Substituted Methyl Glucopyranosides." ACS Publications. URL:[Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Benzyl 2,3,4,6-tetra-O-acetyl-b-D-glucopyranoside proper disposal procedures

Standard Operating Procedure: Disposal and Waste Management of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

As a Senior Application Scientist in glycobiology and carbohydrate chemistry, I emphasize that managing the lifecycle of protected saccharides is as critical as the synthesis itself. Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (CAS: 10343-13-2) is a fundamental biochemical reagent used extensively in glycosylation reactions and oligosaccharide synthesis[1].

While this compound is not acutely toxic, it is a combustible organic solid. The Occupational Safety and Health Administration (OSHA) and Environmental Protection Agency (EPA) enforce highly stringent requirements for generators of hazardous laboratory waste; failure to comply poses severe risks to laboratory personnel, the environment, and institutional compliance[2]. This guide provides a self-validating, step-by-step operational protocol for the safe handling and disposal of this compound.

Mechanistic Risk Assessment & Chemical Profile

Before disposing of any chemical, we must understand its structural reactivity to predict how it will behave in a waste stream. Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside consists of a glucose core protected by four acetyl esters and an anomeric benzyl ether[1].

Causality in Disposal Operations:

• Hydrolytic Lability: The acetyl groups enhance the lipophilicity of the molecule[3], but they are susceptible to hydrolysis under extreme pH conditions. If disposed of in a highly acidic or basic mixed-waste carboy, the compound will deacetylate, generating acetic acid. This alters the waste's pH profile and can cause dangerous pressure buildup in sealed containers.

• Solvent Dependency & Halogenation: This compound exhibits excellent solubility in organic solvents like chloroform and methanol, but poor solubility in water[3]. In synthetic workflows, it is frequently dissolved in halogenated solvents (e.g., dichloromethane, chloroform). Halogenated waste requires specialized high-temperature incineration to prevent the formation of toxic dioxins. Mixing halogenated and non-halogenated waste streams exponentially increases disposal costs and environmental hazards, making strict segregation mandatory[4].

Operational Workflow: Step-by-Step Disposal Procedure

The following methodology ensures a closed-loop, self-validating system for waste management, moving the chemical safely from the benchtop to final professional disposal.

Step 1: Waste Characterization and Segregation

• Action: Determine the physical state and solvent composition of the waste.

• Mechanism: Segregate solid waste (pure compound spills, contaminated weigh boats) from liquid waste (reaction mother liquors, chromatography fractions). For liquids, strictly separate halogenated wastes from "regular" organic wastes whenever possible[4].

Step 2: Primary Containment Preparation

• Action: Select a chemically compatible container. Use only glass or high-density polyethylene (HDPE) containers for waste; do not use metal cans, as even near-neutral pH liquids and solids can corrode metal over time[4].

• Mechanism: For liquid waste, fill the carboy leaving at least 1 inch of headspace at the top of the container[4]. This void volume accounts for thermal expansion and prevents pressure-induced rupture. Keep the container capped tightly at all times unless actively adding material; remove funnels immediately after use[5].

Step 3: RCRA/OSHA Compliant Labeling

• Action: Attach a standardized "Hazardous Waste" label the moment the first drop of waste enters the container.

• Mechanism: Write out full chemical names (e.g., "Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside", "Chloroform"). Do not use abbreviations like "Bn-Glc-OAc" or chemical formulas[5]. Maintenance personnel and EHS staff may not be familiar with specialized carbohydrate abbreviations, and ambiguous labels violate OSHA's Hazard Communication Standard[6].

Step 4: Satellite Accumulation Area (SAA) Storage

• Action: Store the labeled container in a designated SAA near the point of generation, under the control of the process operator[5].

• Mechanism: Place the primary container inside a secondary containment tray to capture any catastrophic leaks. Ensure the SAA does not exceed the maximum accumulation limit (typically 55 gallons) and that waste is disposed of within 90 days of the start of accumulation[5].

Step 5: EHS Transfer and Final Disposal

• Action: Submit a waste pickup request through your institution's Environmental Health and Safety (EHS) portal.

• Mechanism: EHS professionals will transport the segregated waste to a central accumulation facility. Solid organic waste and non-halogenated liquids are typically routed for standard fuel-blending incineration, while halogenated streams are routed to specialized high-temperature kilns.

Quantitative Waste Stream Categorization

Summarizing the operational parameters ensures quick decision-making at the bench. Adhere to the following constraints when categorizing your waste streams:

Waste Category	Physical State	Typical Solvents	Primary Containment	Max SAA Accumulation
Solid Organic Waste	Powder / Crystals	None (Pure spill / excess)	Double-bagged / HDPE Jar	55 Gallons / 90 Days
Halogenated Liquid	Solution	Chloroform, DCM	Glass / Polyethylene Carboy	55 Gallons / 90 Days
Non-Halogenated Liquid	Solution	Methanol, EtOAc	Glass / Polyethylene Carboy	55 Gallons / 90 Days

Disposal Logic & Routing Visualization

The following decision matrix maps the logical flow of Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside waste from generation to final EHS pickup.

Decision matrix for the categorization, containment, and disposal routing of protected glucopyranoside waste.

References

• "Laboratory Chemical Waste Management (RCRA) (UNV-16.2) - HSI." HSI. Available at:[Link]

• "Chemical Waste - Environmental Health and Safety - NC State University." NC State University. Available at:[Link]

• "Laboratory Safety Manual." Duke University. Available at:[Link]

• "Laboratory chemical waste Management - Delloyd's Lab-Tech Chemistry resource." 50megs.com. Available at:[Link]

Sources

• 1. BENZYL 2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSIDE | 10343-13-2 [chemicalbook.com]
• 2. hsi.com [hsi.com]
• 3. cymitquimica.com [cymitquimica.com]
• 4. Laboratory Waste Management [delloyd.50megs.com]
• 5. Chemical Waste – Environmental Health and Safety [ehs.ncsu.edu]
• 6. safety.duke.edu [safety.duke.edu]

Personal protective equipment for handling Benzyl 2,3,4,6-tetra-O-acetyl-b-D-glucopyranoside

Handling Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (CAS: 10343-13-2) requires a nuanced approach to laboratory safety. While the compound itself is a relatively benign biochemical reagent used primarily as a glycosyl donor or protected sugar intermediate in glycobiology, the context of its use dictates the safety protocol. Because this solid powder is almost exclusively dissolved in highly penetrative, hazardous organic solvents (such as Dichloromethane[DCM] or Dimethylformamide [DMF]) for glycosylation reactions, your Personal Protective Equipment (PPE) and operational workflows must be designed to mitigate the risks of the entire solvent-reagent matrix, not just the dry powder.

This guide provides drug development professionals and synthetic chemists with a self-validating, step-by-step operational and disposal plan grounded in authoritative safety frameworks.

Hazard Causality & Risk Assessment

To design an effective safety protocol, we must first understand the causality behind the hazards:

• Particulate Hazard (Solid State): As a fine crystalline powder, the primary risk of the neat chemical is mechanical irritation to the eyes and mucous membranes, as well as potential inhalation of dust during weighing and transfer[1].

• Solvent Matrix Hazard (Solution State): Once dissolved, the compound's bioavailability changes. Solvents like DCM act as rapid transdermal carriers. If a splash occurs, the solvent can drag the dissolved glucopyranoside directly through the lipid bilayer of the skin. Therefore, PPE must be selected based on the breakthrough time of the solvent, rather than the solid chemical.

Chemical & Physical Property Summary

Property	Value / Specification
Chemical Name	Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside
CAS Number	10343-13-2
Molecular Formula	C21H26O10
Molecular Weight	438.43 g/mol
Physical State	Solid (Crystalline Powder)
Primary Use	Glycosylation intermediate; Carbohydrate synthesis

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE must be elevated when transitioning this compound from a solid to an active solution. The following matrix outlines the required PPE, driven by the standards set forth in 2[2].

PPE Category	Specification	Scientific Rationale & Causality
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Standard safety glasses lack a facial seal. Capillary action can draw solvent splashes behind standard lenses, trapping hazardous organics against the eye[3].
Hand Protection (Solid)	4-5 mil Nitrile Gloves	Sufficient for handling the dry powder. Prevents contamination of the reagent and protects against mild mechanical skin irritation.
Hand Protection (Solution)	Butyl Rubber or Fluoropolymer (Viton)	Critical: Standard nitrile has a breakthrough time of <5 minutes for DCM. When dissolving the compound in halogenated solvents, heavier gloves are mandatory to prevent transdermal exposure.
Body Protection	Flame-Resistant (FR) Lab Coat	Protects against static discharge ignition when handling the compound near flammable organic solvents (e.g., Methanol, THF).
Respiratory	Chemical Fume Hood	Must be handled in a hood with a verified face velocity of 80-120 fpm to capture aerosolized particulates and solvent vapors[4].

Operational Workflow: Handling & Transfer

This self-validating protocol ensures that every step confirms the safety of the next, minimizing exposure during the critical weighing and dissolution phases.

Step 1: Environmental Validation

• Check the chemical fume hood monitor. Verify the face velocity is actively reading between 80 and 120 feet per minute (fpm).

• Ensure the hood is clear of unnecessary clutter to maintain proper laminar airflow.

Step 2: PPE Verification

• Don FR lab coat, chemical splash goggles, and standard nitrile gloves (if handling the dry powder only).

• Self-Validation: Perform a visual inspection of gloves for micro-tears before opening the chemical container.

Step 3: Weighing the Solid

• Place an anti-static weighing boat on the analytical balance inside the fume hood.

• Using a clean, grounded stainless-steel spatula, carefully transfer the Benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside. Causality: Grounded spatulas prevent static buildup, which can cause the fine powder to aerosolize or repel out of the weigh boat.

• Seal the primary chemical container immediately after use to prevent ambient moisture degradation of the acetyl protecting groups.

Step 4: Dissolution and Solvent Transfer

• Transfer the weighed solid into a dry round-bottom flask.

• If utilizing DCM or DMF, upgrade hand protection to butyl rubber gloves.

• Slowly add the solvent via a glass syringe or graduated cylinder. Cap the flask and purge with inert gas (Nitrogen/Argon) if required for the downstream glycosylation reaction.

Spill Management & Disposal Plan

In the event of an accidental release, immediate containment is required. The disposal of this compound is governed by its solvent matrix[5].

Solid Spill Protocol (Dry Powder)

• Isolate: Restrict access to the spill area.

• Suppress Dust: Do not dry sweep. Lightly mist the spilled powder with a compatible, non-reactive solvent (e.g., a small amount of water or isopropanol) to suppress aerosolization.

• Collect: Use a damp disposable towel or a dedicated chemical spill scoop to collect the material.

• Dispose: Place the collected waste into a chemically compatible, sealable hazardous waste container. Label as "Solid Organic Waste - Benzyl Glucopyranoside."

Solution Spill Protocol (Dissolved in Organic Solvent)

• Ventilate: Ensure the fume hood is operating at maximum exhaust.

• Absorb: Apply an inert, inorganic absorbent (e.g., vermiculite, sand, or a commercial universal spill pad) over the liquid. Causality: Organic absorbents (like paper towels) can sometimes react with strong solvent mixtures or fail to suppress volatile vapors.

• Collect & Dispose: Scoop the absorbed mixture into a hazardous waste container. Label appropriately based on the solvent used (e.g., "Halogenated Organic Waste - DCM/Glucopyranoside mixture").

• Final Disposal: Do not flush down the drain. All waste must be routed to a licensed environmental waste contractor for high-temperature incineration[6].

Workflow Visualization

The following diagram illustrates the critical path for safe handling, from risk assessment through to final disposal, highlighting the divergence in protocols if a spill occurs.

Caption: Workflow for the safe handling, dissolution, and disposal of protected glucopyranosides.

References

• chemBlink. "Phenylmethyl beta-D-glucopyranoside 2,3,4,6-tetraacetate SDS (CAS 10343-13-2)." chemBlink Online Database.
• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press (US), 2011.

Sources

• 1. Phenylmethyl beta-D-glucopyranoside 2,3,4,6-tetraacetate SDS (CAS 10343-13-2) | Download MSDS PDF & Safety Data Sheets | chemBlink [chemblink.com]
• 2. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. osha.oregon.gov [osha.oregon.gov]
• 4. 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory) | Occupational Safety and Health Administration [osha.gov]
• 5. CAS:10343-13-2 | (2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(Benzyloxy)Tetrahydro-2H-Pyran-3,4,5-Triyl Triacetate | Price, SDS & COA | MolBest [molbest.com]
• 6. Phenylmethyl beta-D-glucopyranoside 2,3,4,6-tetraacetate (CAS 10343-13-2) | Physicochemical properties, SDS, safety information & Suppliers - chemBlink [chemblink.com]